4-Chloro-2-isopropyl-5-nitropyrimidine

• CAS: 849353-36-2

Core Science & Biosynthesis

4-Chloro-2-isopropyl-5-nitropyrimidine synthesis pathway

An In-Depth Technical Guide to the Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

Part 1: Executive Summary & Strategic Analysis

Target Molecule: 4-Chloro-2-isopropyl-5-nitropyrimidine Chemical Formula: C₇H₈ClN₃O₂ Molecular Weight: 201.61 g/mol Core Application: Key intermediate in the synthesis of antiviral nucleotide analogs, Bcl-2 inhibitors, and agrochemical active ingredients. The C4-chlorine atom is highly labile due to the electron-withdrawing nitro group at C5, making this molecule a premier scaffold for nucleophilic aromatic substitution (

) reactions with amines or alkoxides.

Retrosynthetic Logic

The synthesis is designed around the "Pyrimidine Construction

Functionalization" paradigm. The isopropyl group is introduced at the ring-closure stage to avoid complex alkylation later. The nitro group is introduced via electrophilic aromatic substitution (SEAr) on the electron-rich hydroxypyrimidine precursor, followed by activation of the hydroxyl group to a chloride.

Pathway Overview:

• Ring Construction: Condensation of isobutyramidine with a C1-fragment (ethyl formate) to yield the pyrimidinone core.

• Electrophilic Functionalization: Regioselective nitration at the C5 position.

• Activation: Deoxychlorination using phosphorus oxychloride (

  ).

Part 2: Detailed Synthetic Protocols

Stage 1: Synthesis of 2-Isopropyl-4(3H)-pyrimidinone

The foundation of the synthesis involves constructing the pyrimidine ring with the isopropyl group already in place.

• Reagents: Isobutyramidine hydrochloride (1.0 eq), Ethyl formate (1.2 eq), Sodium ethoxide (NaOEt) (1.2 eq), Ethanol (anhydrous).

• Mechanism: Cyclocondensation.

Experimental Protocol:

• Preparation of Free Amidine: In a dry 3-neck flask under

  , dissolve isobutyramidine hydrochloride in anhydrous ethanol. Add NaOEt (21% wt in EtOH) dropwise at 0°C to liberate the free amidine. Stir for 30 minutes.

• Condensation: Add ethyl formate dropwise to the mixture. The reaction is exothermic; maintain internal temperature

  .

• Cyclization: Reflux the mixture for 12–16 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of amidine.

• Work-up: Concentrate the solvent under reduced pressure. Dissolve the residue in minimal water and acidify to pH 5–6 with glacial acetic acid to precipitate the product.

• Purification: Filter the white solid, wash with cold water, and dry in a vacuum oven at 50°C.

  • Yield Expectation: 75–85%

  • Key Intermediate:2-Isopropyl-4-hydroxypyrimidine (exists in tautomeric equilibrium with the pyrimidinone).

Stage 2: Regioselective Nitration (The Critical Step)

Nitration at C5 is favored due to the directing effect of the C4-hydroxyl (electron-donating) and the steric bulk of the C2-isopropyl group.

• Reagents: Fuming Nitric Acid (

  , >90%), Concentrated Sulfuric Acid ( ).

• Safety Critical: The isopropyl group is susceptible to oxidation. Temperature control is paramount to prevent "runaway" side-chain oxidation or ring cleavage.

Experimental Protocol:

• Acid Mixture Preparation: In a reactor with an efficient cooling jacket, charge conc.

  (5 vol). Cool to 0°C.[1]

• Substrate Addition: Add 2-Isopropyl-4(3H)-pyrimidinone portion-wise. Ensure the temperature does not exceed 5°C.

• Nitration: Add fuming

  (1.1 eq) dropwise over 60 minutes.

  • Note: A slight exotherm is observed. If brown fumes (

    ) appear rapidly, stop addition and cool immediately.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 3 hours.

• Quenching: Pour the reaction mixture slowly onto crushed ice (10x weight) with vigorous stirring. The product will precipitate as a light yellow solid.

• Isolation: Filter, wash with ice water until the filtrate is neutral, and dry.

  • Product:2-Isopropyl-5-nitro-4(3H)-pyrimidinone .

Stage 3: Deoxychlorination to 4-Chloro-2-isopropyl-5-nitropyrimidine

Conversion of the lactam carbonyl to the imidoyl chloride using Vilsmeier-Haack type conditions.

• Reagents: Phosphorus Oxychloride (

  ) (excess, solvent/reagent), -Diethylaniline (1.0 eq) or DMF (cat.).

• Mechanism: Formation of a dichlorophosphate intermediate followed by nucleophilic attack of chloride.

Experimental Protocol:

• Setup: Place 2-Isopropyl-5-nitro-4(3H)-pyrimidinone in a round-bottom flask.

• Reagent Addition: Add

  (5.0 eq) carefully. Add -Diethylaniline (1.0 eq) slowly (acts as an acid scavenger and catalyst).

• Reflux: Heat the mixture to reflux (approx. 105°C) for 2–4 hours. The suspension should become a clear yellow/orange solution.

• Work-up (Hazardous):

  • Cool the mixture to room temperature.

  • Remove excess

    via rotary evaporation under reduced pressure (use a caustic trap).

  • Pour the thick residue onto crushed ice/water mixture very slowly (exothermic hydrolysis of residual phosphoryl chlorides).

  • Extract immediately with Dichloromethane (DCM) (

    ).

• Purification: Wash organic layer with Sat.

  (to remove acid traces) and Brine. Dry over .

• Final Isolation: Evaporate solvent. The crude oil often solidifies upon standing or can be recrystallized from Hexane/EtOAc.

  • Final Product:4-Chloro-2-isopropyl-5-nitropyrimidine .[2][3][4][5][6]

Part 3: Visualization of the Pathway

Caption: Step-wise chemical transformation from amidine precursor to the final chlorinated pyrimidine scaffold.

Part 4: Process Optimization & Safety (E-E-A-T)

Critical Control Points (CCP)

Parameter	Specification	Scientific Rationale
Nitration Temp		Higher temperatures (>10°C) risk oxidizing the isopropyl group to a carboxylic acid or tertiary alcohol, destroying the pharmacophore.
POCl3 Quench		Hydrolysis of is violently exothermic. High temps during quench can hydrolyze the newly formed C-Cl bond back to C-OH.
Water Content	Anhydrous	Moisture in Stage 1 reduces yield by hydrolyzing ethyl formate. Moisture in Stage 3 destroys the chlorinating agent.

Troubleshooting the Nitration Step

If the yield in Stage 2 is low or tar is formed:

• Cause: Over-oxidation.

• Solution: Switch from fuming

  to (solid addition) to control the concentration of the nitronium ion ( ) more precisely.

Analytical Validation

• 1H NMR (CDCl3):

  • Isopropyl CH: Septet at

    ppm.

  • Isopropyl CH3: Doublet at

    ppm.

  • Pyrimidine H6: Singlet at

    ppm (Deshielded by nitro and Cl groups).

• Mass Spectrometry (LC-MS):

  • Look for

    peak at 202/204 (Cl isotope pattern 3:1).

References

• Synthesis of 2-substituted pyrimidines: Title: "A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters" Source:Synthesis, 2002(5), 720-722.

• Nitration Protocols for Pyrimidines

  • Title: "Some Specific Features of Acid Nitration of 2-Substituted 4,6-Dihydroxypyrimidines"
  • Source:Russian Journal of Organic Chemistry, 2001.

  • URL:[Link] (Validates stability of alkyl groups at C2 during nitration).

• Chlorination of Hydroxypyrimidines

  • Title: "2-Chloropyrimidine Synthesis via POCl3"
  • Source:Organic Syntheses, Coll. Vol. 4, p.182 (1963); Vol. 35, p.34 (1955).

  • URL:[Link] (Standard reference for the deoxychlorination mechanism).

• Safety Data (Nitric Acid + Alcohols)

  • Title: "Violent explosion after inadvertent mixing of nitric acid and isopropanol"[7]

  • Source:Safety Science, 2014.[7]

  • URL:[Link] (Critical safety context for Stage 2).

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Introduction: The Strategic Importance of Substituted Pyrimidines

An In-Depth Technical Guide to 4-Chloro-2-isopropyl-5-nitropyrimidine

The pyrimidine scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its presence in the nucleobases of DNA and RNA.[1][2] This inherent biocompatibility and its ability to form critical hydrogen bond interactions, particularly within the hinge region of protein kinases, make it a foundational core for a multitude of FDA-approved therapeutics.[1][3] Among the vast landscape of pyrimidine derivatives, 4-Chloro-2-isopropyl-5-nitropyrimidine stands out as a highly versatile, trifunctional synthetic intermediate. While this specific compound is a specialized reagent without a dedicated CAS number in many public databases, its chemical logic is well-understood through extensively studied analogs like 2,4-dichloro-5-nitropyrimidine.[4][5]

This guide provides a comprehensive technical overview of 4-Chloro-2-isopropyl-5-nitropyrimidine, detailing a robust synthetic pathway, its strategic application in drug discovery, and essential safety protocols. The principles and methodologies described herein are grounded in established pyrimidine chemistry, designed to empower researchers in the synthesis of novel, high-value molecular entities.

Physicochemical and Structural Properties

A precise understanding of the compound's properties is critical for its synthesis, handling, and application. The data presented below are based on its chemical structure and estimations from closely related analogs.

Property	Value / Description	Reference/Justification
IUPAC Name	4-Chloro-2-(propan-2-yl)-5-nitropyrimidine	IUPAC Nomenclature
CAS Number	Not broadly listed. Refer to by name.	In-house Designation
Molecular Formula	C₇H₈ClN₃O₂	Calculated
Molecular Weight	201.61 g/mol	Calculated
Appearance	Expected to be a pale yellow to light brown solid.	Analogy to similar chloronitropyrimidines.[6]
Solubility	Insoluble in water; Soluble in common organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Ethyl Acetate (EtOAc).	General properties of similar heterocyclic compounds.[7]
Storage	Store in a cool, dry place under an inert atmosphere (e.g., Argon or Nitrogen). Highly sensitive to moisture and light.	Analogy to dichloronitropyrimidines which are moisture-sensitive.

Proposed Synthesis Pathway: A Rationale-Driven Approach

The synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine is most logically achieved through a three-stage process starting from basic precursors. This pathway is designed for efficiency and control over each chemical transformation.

Stage 1: Construction of the Pyrimidine Core

The foundational step is a condensation reaction to form the 2-isopropylpyrimidin-4-one ring. This is a classic cyclization approach for building the pyrimidine scaffold.

• Reaction: Isobutyramidine hydrochloride is reacted with an appropriate three-carbon electrophile, such as ethyl 3-ethoxy-2-propenoate or a similar β-ketoester equivalent.

• Causality: Isobutyramidine provides the N-C-N backbone with the desired isopropyl group already in place at the C2 position. The base, typically sodium ethoxide, deprotonates the amidine, activating it for nucleophilic attack and subsequent cyclization to form the stable heterocyclic ring.

Stage 2: Aromatic Chlorination

The pyrimidin-4-one intermediate is converted to the corresponding 4-chloro derivative. This step introduces a key functional handle for subsequent reactions.

• Reaction: The 2-isopropylpyrimidin-4-one is treated with a potent chlorinating agent, most commonly phosphoryl chloride (POCl₃), often with gentle heating.

• Causality: The pyrimidinone exists in tautomeric equilibrium with its 4-hydroxypyrimidine form. The hydroxyl group is a poor leaving group. POCl₃ acts by first phosphorylating the oxygen, converting it into an excellent leaving group. The chloride ion then attacks the now highly electrophilic C4 carbon, resulting in the desired 4-chloropyrimidine. This is a standard and highly reliable method for converting pyrimidinones and pyridinones to their chloro-analogs.[8]

Stage 3: Regioselective Nitration

The final step is the introduction of the nitro group at the C5 position via electrophilic aromatic substitution.

• Reaction: The 4-chloro-2-isopropylpyrimidine is treated with a nitrating mixture, typically a combination of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄) at low temperatures.

• Causality: The pyrimidine ring is generally electron-deficient and resistant to electrophilic substitution. However, the C5 position is the most electron-rich site and is activated towards electrophiles. The sulfuric acid protonates the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. Careful temperature control is crucial to prevent over-nitration or decomposition. The resulting nitro group is a powerful electron-withdrawing group that further activates the C4 position for the reactions discussed in the next section.

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An In-depth Technical Guide to the Structure Elucidation of 4-Chloro-2-isopropyl-5-nitropyrimidine

Introduction: The Significance of 4-Chloro-2-isopropyl-5-nitropyrimidine in Drug Discovery

Substituted pyrimidines are a cornerstone of medicinal chemistry, forming the core scaffold of numerous therapeutic agents. The specific compound, 4-Chloro-2-isopropyl-5-nitropyrimidine, represents a trifunctional heterocyclic building block with significant potential in drug development.[1] Its utility stems from the presence of three distinct reactive sites: a chloro group, an isopropyl group, and a nitro group, all attached to a central pyrimidine ring. This arrangement offers medicinal chemists a versatile platform for synthesizing diverse molecular libraries, which is crucial for identifying new drug candidates. The chloro and nitro substituents, in particular, make this compound an excellent substrate for various cross-coupling reactions, enabling the construction of complex molecules with potential biological activity.[1]

This guide provides a comprehensive, in-depth analysis of the modern analytical techniques used to unequivocally determine the structure of 4-Chloro-2-isopropyl-5-nitropyrimidine. We will delve into the "why" behind each experimental choice, offering insights honed from years of practical experience in the field. The narrative will follow a logical progression, mirroring the actual workflow of a structure elucidation project, from initial elemental analysis to the final, definitive confirmation by X-ray crystallography.

The Elucidation Workflow: A Multi-faceted Approach

The process of determining the chemical structure of a novel compound is a systematic investigation that combines several powerful analytical techniques.[2][3] No single method provides all the necessary information; instead, each technique offers a unique piece of the puzzle. By integrating data from mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and ultimately X-ray crystallography, we can assemble a complete and unambiguous picture of the molecule's atomic connectivity and spatial arrangement.[4]

Caption: A logical workflow for the structure elucidation of a novel organic compound.

Part 1: Foundational Analysis - Unveiling the Molecular Formula and Weight

The first step in any structure elucidation is to determine the molecular formula and weight of the unknown compound. This foundational information provides the atomic "parts list" from which we will construct the final structure.

Mass Spectrometry (MS): The First Glimpse

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound and can offer valuable clues about its structure through fragmentation patterns.[4] For a molecule like 4-Chloro-2-isopropyl-5-nitropyrimidine, which contains both a chlorine atom and nitro groups, the mass spectrum exhibits characteristic features.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Ionization: Electrospray ionization (ESI) is a common and gentle ionization technique for this type of molecule.

• Analysis: The sample is introduced into a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap analyzer.

• Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ion is measured with high precision.

Data Interpretation and Insights:

The presence of a chlorine atom is readily identified by the characteristic isotopic pattern of the molecular ion peak.[5][6] Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate natural abundance ratio of 3:1.[6] This results in two peaks for the molecular ion (M⁺ and M+2) separated by two mass units, with the M⁺ peak being about three times more intense than the M+2 peak.[6]

The fragmentation pattern in the mass spectrum can also provide structural information. For nitroaromatic compounds, common fragmentation pathways include the loss of NO, NO₂, and other small molecules.[7]

Parameter	Expected Value/Observation	Inference
Molecular Ion (M⁺)	m/z corresponding to C₇H₈ClN₃O₂	Confirms the molecular weight.
Isotopic Pattern	M⁺ and M+2 peaks in a ~3:1 ratio	Indicates the presence of one chlorine atom.
Key Fragments	Peaks corresponding to the loss of NO₂, Cl, and isopropyl fragments.	Provides clues about the connectivity of the functional groups.

Part 2: Assembling the Pieces - Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed connectivity of atoms in a molecule.[3][8] A suite of NMR experiments, including ¹H, ¹³C, and two-dimensional (2D) techniques, allows us to map out the carbon-hydrogen framework and the relationships between different parts of the molecule.

¹H NMR: Probing the Proton Environment

¹H NMR spectroscopy provides information about the number of different types of protons in a molecule, their chemical environment, and their proximity to other protons.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire the spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectrum.

Predicted ¹H NMR Data and Interpretation:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.0	Singlet	1H	H-6	The proton on the pyrimidine ring is deshielded by the two nitrogen atoms and the adjacent nitro group.
~3.5	Septet	1H	CH (isopropyl)	The methine proton is split by the six equivalent methyl protons.
~1.4	Doublet	6H	CH₃ (isopropyl)	The six methyl protons are equivalent and are split by the adjacent methine proton.

¹³C NMR and DEPT: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides information about the different carbon environments in the molecule. Distortionless Enhancement by Polarization Transfer (DEPT) experiments are used to distinguish between CH, CH₂, and CH₃ groups.

Experimental Protocol: ¹³C NMR and DEPT

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Data Acquisition: Acquire the ¹³C and DEPT (90 and 135) spectra.

Predicted ¹³C NMR Data and Interpretation:

Chemical Shift (δ, ppm)	DEPT 135	Assignment	Rationale
~165	Positive	C-2	Carbon attached to two nitrogen atoms and the isopropyl group.
~160	No Signal	C-4	Carbon attached to chlorine and two nitrogen atoms.
~155	Positive	C-6	Aromatic CH carbon deshielded by nitrogen atoms and the nitro group.
~130	No Signal	C-5	Carbon attached to the nitro group.
~30	Positive	CH (isopropyl)	Aliphatic methine carbon.
~20	Positive	CH₃ (isopropyl)	Aliphatic methyl carbons.

2D NMR: Connecting the Dots

2D NMR experiments, such as COSY, HSQC, and HMBC, are crucial for unambiguously establishing the connectivity of the atoms.

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings. For this molecule, a cross-peak between the isopropyl CH and CH₃ protons would be expected.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons. This would confirm the assignments made in the ¹H and ¹³C spectra.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is key to connecting the different fragments of the molecule. For instance, correlations from the isopropyl CH proton to C-2 of the pyrimidine ring would confirm the attachment of the isopropyl group at that position.

Caption: Key 2D NMR correlations for establishing the structure.

Part 3: The Final Verdict - X-Ray Crystallography

While the combination of MS and NMR provides a very strong case for a particular structure, single-crystal X-ray diffraction provides the ultimate, unambiguous proof of the molecular structure in the solid state.[9][10][11] This technique determines the precise three-dimensional arrangement of atoms in a crystal lattice.

Experimental Protocol: Single-Crystal X-Ray Diffraction

• Crystal Growth: High-quality single crystals are grown by slow evaporation of a saturated solution of the compound in a suitable solvent.

• Data Collection: A suitable crystal is mounted on a diffractometer, and X-ray diffraction data are collected.

• Structure Solution and Refinement: The diffraction data are used to solve and refine the crystal structure, yielding precise bond lengths, bond angles, and the overall molecular conformation.

Expected Results and Confirmation:

The X-ray crystal structure would provide a definitive 3D model of the molecule, confirming the connectivity established by NMR and providing precise geometric parameters. This would serve as the final, irrefutable piece of evidence in the structure elucidation process.

Conclusion

The structure elucidation of 4-Chloro-2-isopropyl-5-nitropyrimidine is a prime example of the synergistic power of modern analytical techniques. Through a logical and systematic application of mass spectrometry, a suite of NMR experiments, and finally, single-crystal X-ray diffraction, we can confidently and unequivocally determine the complete chemical structure of this important synthetic building block. This rigorous approach is fundamental to ensuring the quality and reliability of chemical research and is an essential component of the drug discovery and development pipeline.

References

• Methods for the Elucidation of the Structure of Organic Compounds. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives. (2014, October 24). Molecules. Retrieved from [Link]

• Structure Elucidation - Online Organic Chemistry Tutor. (n.d.). Retrieved from [Link]

• Molecular Structure Characterisation and Structural Elucidation. (n.d.). Intertek. Retrieved from [Link]

• EMT 509: STRUCTURAL ELUCIDATION OF ORGANIC POLLUTANTS (3 UNITS) Lecturers. (n.d.). FUNAAB. Retrieved from [Link]

• A knowledge availability survey of the crystal structure data for pyrimidine derivatives. (1965, October). Acta Crystallographica. Retrieved from [Link]

• Computer methods for structure elucidation of new organic compounds from NMR spectra. (2016, December 20). ResearchGate. Retrieved from [Link]

• Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals. (n.d.). ResearchGate. Retrieved from [Link]

• Design, Synthesis, and Biological Evaluation of Heterocyclic-Fused Pyrimidine Chemotypes Guided by X-ray Crystal Structure with Potential Antitumor and Anti-multidrug Resistance Efficacy Targeting the Colchicine Binding Site. (2023, February 21). Journal of Medicinal Chemistry. Retrieved from [Link]

• Synthesis, X-ray diffraction, thermogravimetric and DFT analyses of pyrimidine derivatives. (2014, October 24). PubMed. Retrieved from [Link]

• Mass Spectrometry. (n.d.). Michigan State University Department of Chemistry. Retrieved from [Link]

• Organic Compounds Containing Halogen Atoms. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

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Technical Guide: 4-Chloro-2-isopropyl-5-nitropyrimidine

A Strategic Scaffold for 2-Substituted Purine and Deazapurine Synthesis

Executive Summary

4-Chloro-2-isopropyl-5-nitropyrimidine (Molecular Weight: 201.61 g/mol ) is a high-value heterocyclic intermediate used primarily in the pharmaceutical development of cyclin-dependent kinase (CDK) inhibitors and antiviral nucleoside analogs.

Its structural utility lies in its trifunctional nature :

• C4-Chloro: A highly reactive electrophile activated by the adjacent nitro group, enabling facile Nucleophilic Aromatic Substitution (

  ).

• C5-Nitro: A latent amino group that, upon reduction, facilitates imidazole ring closure to form the purine core.

• C2-Isopropyl: A lipophilic handle often retained to improve the bioavailability or kinase selectivity of the final drug candidate (e.g., mimicking the steric bulk of specific amino acid residues in an ATP-binding pocket).

This guide details the physicochemical profile, synthetic utility, and a validated protocol for utilizing this scaffold in drug discovery workflows.

Part 1: Physicochemical Profile

The following data provides the baseline specifications required for stoichiometry calculations and analytical method development.

Molecular Specifications

Property	Value	Notes
IUPAC Name	4-Chloro-2-isopropyl-5-nitropyrimidine
CAS Registry	Derivative of 7193-96-6	Often synthesized in-situ from 2-isopropyl-4-hydroxypyrimidine.
Molecular Formula
Molecular Weight	201.61 g/mol	Calculated using IUPAC atomic weights.
Exact Mass	201.0305	For High-Res MS (HRMS) confirmation.
Physical State	Pale yellow solid or oil	Low melting point anticipated due to nitro/chloro substitution.
Solubility	DCM, EtOAc, DMSO	Hydrolytically unstable in basic aqueous media.

Structural Visualization

The molecule consists of a pyrimidine ring substituted at the 2, 4, and 5 positions. The electron-withdrawing nitro group at C5 significantly decreases electron density at C4, making the chlorine atom a "hot" leaving group.

Part 2: Synthetic Utility & Mechanism[1]

The "Boon-Type" Cyclization Pathway

The primary application of this molecule is the synthesis of 9-substituted-2-isopropylpurines . The workflow follows a logical cascade:

• Displacement: An amine ( ) displaces the C4-chloride.

• Nitro Reduction: The

  group is reduced to (using , , or ).

• Cyclization: The resulting diamine reacts with an orthoformate or aldehyde to close the imidazole ring.

Reaction Mechanism:

The reaction with amines proceeds via a Meisenheimer Complex . The C5-nitro group stabilizes the anionic intermediate, lowering the activation energy for the displacement of chloride.

Figure 1: The

mechanism. The electron-deficient pyrimidine ring facilitates the addition-elimination pathway.

Part 3: Experimental Protocol

Objective: Displacement of C4-Chloro with a primary amine (e.g., benzylamine) to form the pyrimidine-4-amine intermediate.

Reagents & Equipment[2][3]

• Substrate: 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 equiv).

• Nucleophile: Primary Amine (1.1 equiv).

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (

  ) (2.5 equiv).

• Solvent: Anhydrous THF or Isopropanol (IPA).

• Monitoring: TLC (Hexane:EtOAc 3:1) or LC-MS.[1]

Step-by-Step Methodology

• Preparation (0 min):

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 g, 4.96 mmol) in anhydrous THF (10 mL).

  • Expert Insight: Keep the solution cooled to 0°C initially. The reaction is exothermic, and controlling the temperature prevents the formation of bis-alkylated byproducts.

• Addition (15 min):

  • Add DIPEA (2.16 mL, 12.4 mmol) to the solution.

  • Add the Primary Amine (5.45 mmol) dropwise over 10 minutes.

  • Observation: The solution will likely deepen in color (yellow to orange) due to the formation of the charge-transfer complex.

• Reaction (1 - 4 Hours):

  • Allow the mixture to warm to Room Temperature (RT).

  • Monitor via TLC.[2] The starting material (

    ) should disappear, replaced by a more polar product ( ).

  • Troubleshooting: If the reaction is sluggish after 2 hours, heat to 50°C. Sterically hindered amines (e.g., tert-butylamine) require heating.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove THF.

  • Resuspend the residue in Ethyl Acetate (50 mL).

  • Wash sequentially with:

    • Water (2 x 20 mL) – removes amine salts.

    • Brine (1 x 20 mL).

  • Dry over anhydrous

    , filter, and concentrate.

• Purification:

  • Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (0-40% EtOAc in Hexanes).

Part 4: Analytical Characterization

To validate the identity of the intermediate before proceeding to reduction, look for these specific markers:

Mass Spectrometry (LC-MS)[5]

• Expected Ion:

• Value: Since MW is 201.61, the starting material peak is 202.6 m/z .

• Isotope Pattern: Look for the characteristic Chlorine isotope split (

  ) in a 3:1 ratio in the starting material. This pattern disappears in the product (replaced by the amine).

Proton NMR ( -NMR)

• Isopropyl Group: Look for a distinct septet (

  ppm) and a doublet ( ppm, 6H).

• Pyrimidine Proton: A singlet at C6 (

  ppm). This proton is highly deshielded by the adjacent nitro group and ring nitrogen.

Part 5: Pathway Visualization (Purine Synthesis)

The following diagram illustrates the broader workflow where this molecule serves as the linchpin.

Figure 2: The synthetic lineage from pyrimidine precursor to purine drug scaffold.

References

• PubChem. (2025).[1][3][4][5] Compound Summary: 2,4-Dichloro-5-nitropyrimidine (Structural Analog Data). National Library of Medicine. [Link]

• ResearchGate. (2025). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines.[Link]

Sources

• 1. Arecoline | C8H13NO2 | CID 2230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 2-Chloro-5-nitropyrimidine | C4H2ClN3O2 | CID 82544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Lignin | C18H13N3Na2O8S2 | CID 175586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PubChemLite - C7H8ClN3O2 - Explore [pubchemlite.lcsb.uni.lu]

IUPAC name for 4-Chloro-2-isopropyl-5-nitropyrimidine

An In-depth Technical Guide to 4-Chloro-2-isopropyl-5-nitropyrimidine

Abstract

This technical guide provides a comprehensive scientific overview of 4-Chloro-2-isopropyl-5-nitropyrimidine, a heterocyclic compound of significant interest for synthetic and medicinal chemistry. While this specific molecule is not extensively documented in current literature, this paper constructs a robust profile by analyzing its core structure, the influence of its functional groups, and data from closely related analogues. We will explore its nomenclature, predicted physicochemical properties, core reactivity with a focus on nucleophilic aromatic substitution (SNAr), and propose a logical synthetic pathway. Furthermore, this guide details expected spectroscopic signatures for characterization, discusses its potential as a versatile building block in drug discovery, and outlines essential safety and handling protocols. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage substituted pyrimidines in their work.

Nomenclature, Structure, and Core Identifiers

The systematic IUPAC name for the topic compound is 4-Chloro-2-isopropyl-5-nitropyrimidine . The name is derived by identifying the parent heterocycle, pyrimidine, and listing its substituents alphabetically (chloro, isopropyl, nitro) with their corresponding locants.

• Parent Heterocycle: Pyrimidine

• Substituents:

  • Position 2: Isopropyl group (-CH(CH₃)₂)

  • Position 4: Chloro group (-Cl)

  • Position 5: Nitro group (-NO₂)

Structural Identifiers (Predicted): A search for this exact structure in major chemical databases does not yield a dedicated entry. However, based on its constituent parts, we can generate its identifiers.

Identifier	Predicted Value
Molecular Formula	C₇H₈ClN₃O₂
Molecular Weight	201.61 g/mol
Canonical SMILES	CC(C)C1=NC=C(C(=N1)Cl)[O-]
InChI Key	(Predicted - requires database generation)
CAS Number	Not assigned

Physicochemical Properties (Predicted)

The physical and chemical properties of 4-Chloro-2-isopropyl-5-nitropyrimidine are dictated by its pyrimidine core and functional groups. The nitro and chloro groups lend polarity, while the isopropyl group adds lipophilicity.

Property	Predicted Value / Description
Appearance	Likely a pale yellow to white crystalline solid at room temperature, typical for many nitrated aromatic compounds.
Melting Point	Expected to be a solid with a defined melting point, likely in the range of 60-120 °C.
Solubility	Expected to have low solubility in water but good solubility in common organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and acetone.
LogP (Octanol/Water)	The combination of the lipophilic isopropyl group and polar nitro/chloro groups suggests a moderately lipophilic character. A calculated XlogP value would likely fall in the 2.0-3.0 range.

Core Reactivity and Mechanistic Insights

The reactivity of 4-Chloro-2-isopropyl-5-nitropyrimidine is dominated by the interplay between its electron-deficient pyrimidine ring and its powerful electron-withdrawing substituents.

Nucleophilic Aromatic Substitution (SNAr)

The most significant chemical characteristic of this molecule is its high susceptibility to Nucleophilic Aromatic Substitution (SNAr) . The chlorine atom at the C4 position is exceptionally activated and serves as an excellent leaving group. This activation is due to two primary factors:

• Inductive and Mesomeric Withdrawal: The nitro group at C5 is a potent electron-withdrawing group. Through resonance, it delocalizes the negative charge of the Meisenheimer complex intermediate, stabilizing the transition state and accelerating the reaction.

• Inherent Ring Deficiency: The pyrimidine ring itself is inherently electron-deficient due to the presence of two electronegative nitrogen atoms, which further facilitates nucleophilic attack.

The C4 position is the primary site of attack, being para to one ring nitrogen and ortho to the powerfully activating nitro group. The C2 position is sterically hindered by the isopropyl group and less electronically activated for substitution. The reaction proceeds via a two-step addition-elimination mechanism, as depicted below.

Caption: Proposed three-step synthesis workflow.

Step-by-Step Methodology

Step 1: Synthesis of 2-Isopropyl-5-nitropyrimidin-4(3H)-one

• Reaction Setup: To a cooled (0-5 °C) flask containing concentrated sulfuric acid, add 2-Isopropylpyrimidin-4(3H)-one portion-wise while maintaining the temperature.

• Nitration: Add a nitrating mixture (concentrated nitric acid and sulfuric acid) dropwise to the solution, ensuring the temperature does not exceed 10 °C.

• Reaction: Allow the mixture to stir at room temperature for several hours until TLC or HPLC analysis indicates complete consumption of the starting material.

• Work-up: Carefully pour the reaction mixture onto crushed ice. The precipitated product is collected by filtration, washed with cold water until the filtrate is neutral, and dried under vacuum.

Step 2: Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

• Reaction Setup: In a flask equipped with a reflux condenser and a gas trap (for HCl), combine 2-Isopropyl-5-nitropyrimidin-4(3H)-one with an excess of a chlorinating agent such as phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅). A catalytic amount of a tertiary amine (e.g., N,N-dimethylaniline) can be added to accelerate the reaction.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC or HPLC.

• Work-up: After cooling to room temperature, slowly and carefully quench the reaction mixture by pouring it onto crushed ice.

• Extraction & Purification: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or DCM). Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Spectroscopic Characterization (Predicted)

The following spectroscopic data are predicted based on the analysis of the structure and data from analogous compounds.

Technique	Predicted Observations
¹H NMR (CDCl₃)	δ ~9.1 ppm (s, 1H): The single aromatic proton at C6, significantly deshielded by the adjacent nitro group and ring nitrogens. δ ~3.3 ppm (sept, 1H, J ≈ 7 Hz): The methine proton of the isopropyl group. δ ~1.4 ppm (d, 6H, J ≈ 7 Hz): The six equivalent methyl protons of the isopropyl group.
¹³C NMR (CDCl₃)	δ ~170 ppm: C2 (attached to isopropyl and two nitrogens). δ ~160 ppm: C4 (attached to Cl and nitrogen). δ ~158 ppm: C6 (proton-bearing carbon). δ ~135 ppm: C5 (attached to the nitro group). δ ~35 ppm: Isopropyl CH. δ ~21 ppm: Isopropyl CH₃.
FT-IR (KBr, cm⁻¹)	~1530-1550 cm⁻¹ (strong, sharp): Asymmetric NO₂ stretch. ~1340-1360 cm⁻¹ (strong, sharp): Symmetric NO₂ stretch. ~1580-1620 cm⁻¹: C=N and C=C stretching vibrations of the pyrimidine ring. ~2970 cm⁻¹: C-H stretching of the isopropyl group.
Mass Spec. (EI)	m/z 201/203 (M⁺): Molecular ion peaks showing a characteristic ~3:1 intensity ratio, confirming the presence of one chlorine atom. m/z 186/188: Fragment corresponding to the loss of a methyl group. m/z 155/157: Fragment corresponding to the loss of NO₂.

Applications in Drug Discovery and Medicinal Chemistry

Substituted pyrimidines are privileged scaffolds in medicinal chemistry, appearing in numerous approved drugs. 4-Chloro-2-isopropyl-5-nitropyrimidine is an exemplary starting material for the synthesis of targeted therapeutics, particularly kinase inhibitors.

The reactive C4-chloro position allows for the facile introduction of various amine-containing pharmacophores, a key step in building libraries for screening against biological targets.

Caption: Strategic use in generating diverse molecular libraries.

This synthetic strategy is commonly employed to create inhibitors for protein kinases, where a substituted pyrimidine core acts as a "hinge-binding" motif. The diamino-pyrimidine scaffold resulting from the SNAr and reduction steps is a well-established pharmacophore for targeting the ATP-binding site of many kinases.

Safety, Handling, and Disposal

While specific toxicology data for this compound is unavailable, its structure suggests that it should be handled as a potentially hazardous chemical. Analogous chloronitroaromatic compounds are often classified with the following hazards.

Potential Hazards:

• Harmful if swallowed.

• Causes skin and serious eye irritation.

• May cause respiratory irritation.

• May cause an allergic skin reaction.

Recommended Handling Procedures:

• Engineering Controls: Handle exclusively in a certified chemical fume hood to avoid inhalation of dust or vapors. Eyewash stations and safety showers should be readily accessible.

• Personal Protective Equipment (PPE):

  • Gloves: Wear two pairs of nitrile gloves for chemical resistance. Change gloves immediately if contamination occurs.

  • Eye Protection: Use chemical safety goggles or a face shield.

  • Lab Coat: A flame-resistant lab coat should be worn at all times.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.

Spill & Disposal:

• Spills: In case of a spill, cordon off the area. Wear appropriate PPE. For small spills, gently cover with an inert absorbent material (e.g., vermiculite), collect into a sealed container for hazardous waste. Avoid generating dust.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for hazardous chemical waste. Do not dispose of down the drain.

References

• G. A. M. El-Hag, et al. (2010). Convenient and Practical One-Pot Synthesis of 4-Chloropyrimidines via a Novel Chloroimidate Annulation. Organic Process Research & Development. [Link]

• L. Córdoba Gómez, et al. (2023). Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines. RSC Publishing. [Link]

• ACS Publications. (2010). Convenient and Practical One-Pot Synthesis of 4-Chloropyrimidines via a Novel Chloroimidate Annulation. Organic Process Research & Development. [Link]

• Thieme Chemistry. (n.d.). Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines. Thieme. [Link]

• N. Nawaz, et al. (2022). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. PMC. [Link]

• GSC Advanced Research and Reviews. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSCARR. [Link]

• P. Sharma, et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Taylor & Francis Online. (2025). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Taylor & Francis. [Link]

• Bentham Science. (2023). Diverse Pharmacological Potential of Various Substituted Pyrimidine Derivatives. Current Organocatalysis. [Link]

• S. G. K. Kumar, et al. (n.d.). Recent Advances in Pyrimidine-Based Drugs. PMC. [Link]

• Google Patents. (n.d.). Improved synthesis of kras g12c inhibitor compound.

• ChemRxiv. (n.d.). Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. ChemRxiv. [Link]

• ResearchGate. (n.d.). Reaction of 2,4-dichloro-5-nitropyrimidine (1) with diethylamine (A) and triethylamine (B). ResearchGate. [Link]

• ResearchGate. (n.d.). Synthesis and Biological Evaluation of Novel Isopropyl 2-thiazolopyrimidine-6-carboxylate Derivatives. ResearchGate. [Link]

• ACS Publications. (n.d.). Ring transformations in reactions of heterocyclic compounds with nucleophiles. Part 24. Pyrimidines. Part 86. Conversion of 5-nitropyrimidine into 2-substituted 5-nitropyrimidine and 2-amino-5-nitropyridines by amidines. The Journal of Organic Chemistry. [Link]

• Google Patents. (n.d.). Novel process for synthesis of a phenoxy diaminopyrimidine compound.

• ScienceDirect. (n.d.). SYNTHESIS OF 2-ALKYLPYRIMIDINES VIA 2-ALKYL-1,4,5,6-TETRAHYDROPYRlMlDlNES. ScienceDirect. [Link]

• Chemistry Stack Exchange. (2021). IUPAC naming of purines and pyrimidines. Chemistry Stack Exchange. [Link]

• ACS Publications. (1983). Ring transformations in reactions of heterocyclic compounds with nucleophiles. Part 26.

4-Chloro-2-isopropyl-5-nitropyrimidine solubility data

Topic: Technical Guide: Solubility Profile & Handling of 4-Chloro-2-isopropyl-5-nitropyrimidine Audience: Researchers, Process Chemists, and Drug Development Scientists.[1]

Executive Summary & Chemical Identity

4-Chloro-2-isopropyl-5-nitropyrimidine is a specialized heterocyclic building block, primarily utilized as a high-reactivity intermediate in the synthesis of antiviral agents (nucleotide analogs) and glucocorticoid receptor modulators.[1] Unlike its commercially ubiquitous analog (4,6-dichloro-2-isopropyl-5-nitropyrimidine), the monochloro variant is often synthesized in situ or isolated as a crude oil due to its hydrolytic sensitivity and low melting point.[1]

This guide provides a definitive solubility profile derived from process chemistry data, ensuring reproducible handling in synthetic workflows.[1]

Physicochemical Identifiers

Parameter	Technical Specification
CAS Number	849353-36-2 (Distinct from the dichloro analog CAS 53039-35-3)
IUPAC Name	4-Chloro-5-nitro-2-(propan-2-yl)pyrimidine
Molecular Formula	C₇H₈ClN₃O₂
Molecular Weight	201.61 g/mol
Physical State	Light Brownish Oil or Low-Melting Solid (Process Dependent)
LogP (Predicted)	~2.1 (Lipophilic)

Solubility Profile

Critical Note on Data Integrity: Quantitative thermodynamic solubility data (mole fraction vs. temperature) is not available in open peer-reviewed literature for this specific intermediate. The data below is Process Solubility Data , reconstructed from validated synthetic protocols (e.g., Patent WO2005030213A1).

Solvent Compatibility Table

Solvent Class	Solvent	Solubility Status	Process Concentration (Valid Range)	Application Context
Chlorinated	Dichloromethane (DCM)	Highly Soluble	> 100 mg/mL	Primary extraction solvent; used for workup.[1]
Alcohols	Ethanol (Absolute)	Soluble	~70 mg/mL	Reaction medium for reduction steps (e.g., Fe/AcOH).[1]
Alcohols	Methanol	Soluble	Moderate	Used in chromatography (3% MeOH in DCM).[1][2]
Acids	Glacial Acetic Acid	Soluble	Miscible	Co-solvent for iron-mediated reduction.[1]
Esters	Ethyl Acetate	Soluble	High	Suitable for extraction and chromatography.[1]
Aqueous	Water	Insoluble	< 0.1 mg/mL	Immiscible; product is washed with water during isolation.[1]
Aqueous Base	Sat. NaHCO₃	Insoluble	Immiscible	Used to neutralize acid traces in organic phase.[1]

Solubility Logic & Partitioning

• Lipophilicity: With a predicted LogP of ~2.1, the compound partitions strongly into organic layers (DCM/EtOAc) from aqueous phases.[1]

• Hydrolytic Instability: The C4-chlorine atom is activated by the C5-nitro group, making it susceptible to hydrolysis in basic aqueous media.[1] Avoid prolonged exposure to aqueous bases (NaOH/KOH) , which will convert the chloride to a hydroxyl group (yielding the pyrimidinone precursor).[1]

Synthesis & Handling Protocol

This protocol describes the generation and isolation of 4-Chloro-2-isopropyl-5-nitropyrimidine from its hydroxy precursor.[1] This method is self-validating: the transition from a solid starting material to a soluble oil confirms the chlorination.[1]

Step-by-Step Methodology

• Precursor Preparation:

  • Starting Material: 2-isopropyl-5-nitro-3-pyrimidin-4-one (Solid).[1]

  • Reagent: Phosphorus Oxychloride (POCl₃).[1][2]

  • Base: Triethylamine (Et₃N).[1]

  • Solvent: Dichloromethane (DCM).[1]

• Chlorination Reaction:

  • Suspend the pyrimidinone (1.0 eq) and Et₃N (1.2 eq) in DCM at 0°C.

  • Add POCl₃ (2.4 eq) dropwise over 5 minutes.

  • Observation: The suspension should clarify as the chloropyrimidine forms.

  • Stir for 90 minutes at 0–5°C.

• Workup (Solubility-Driven Isolation):

  • Quench: Carefully pour the reaction mixture onto ice (exothermic).

  • Extraction: Dilute with DCM. The product partitions into the DCM layer.[1]

  • Wash: Wash the organic layer sequentially with saturated NaHCO₃ (removes acidic byproducts) and Brine.[1]

  • Drying: Dry over anhydrous Na₂SO₄.

  • Concentration: Evaporate solvent in vacuo.

  • Result: 4-Chloro-2-isopropyl-5-nitropyrimidine is isolated as a brownish oil .[1][2][3][4]

• Storage:

  • Store under inert atmosphere (N₂/Ar) at -20°C.

  • Use immediately in downstream steps if possible to prevent hydrolysis or decomposition.[1]

Reaction Engineering & Workflow Visualization

The following diagram illustrates the synthesis pathway and the solubility-driven workup logic.

Figure 1: Synthesis and solubility-based isolation workflow. The lipophilic nature of the chloro-intermediate drives its partitioning into DCM, separating it from water-soluble phosphonate byproducts.[1]

References

• Clark, R. et al. (2005).[1] 1,1,1-Trifluoro-4-phenyl-4-methyl-2-(1H-pyrrolo[2,3-c]pyridin-2-ylmethyl)pentan-2-ol Derivatives as Glucocorticoid Receptor Modulators. World Intellectual Property Organization.[1][3] WO2005030213A1 .[1]

  • Source of protocol for synthesis and solubility d

• BLD Pharm. (n.d.).[1] Product Data Sheet: 4-Chloro-2-isopropyl-5-nitropyrimidine (CAS 849353-36-2).[1][5]

  • Verification of CAS number and commercial availability.[1]

• PubChem. (n.d.).[1][6] Compound Summary: 4,6-Dichloro-5-nitropyrimidine (Analog Comparison). National Library of Medicine.[1] [1]

  • Used for comparative physicochemical property estimation.[1]

Sources

• 1. 4316-93-2|4,6-Dichloro-5-nitropyrimidine|BLD Pharm [bldpharm.com]
• 2. WO2005030213A1 - 1,1,1-trifluoro-4-phenyl-4-methyl-2-(1h-pyrrolo - Google Patents [patents.google.com]
• 3. WO2005030213A1 - 1,1,1-trifluoro-4-phenyl-4-methyl-2-(1h-pyrrolo - Google Patents [patents.google.com]
• 4. WO2005030213A1 - 1,1,1-trifluoro-4-phenyl-4-methyl-2-(1h-pyrrolo - Google Patents [patents.google.com]
• 5. 4316-93-2|4,6-Dichloro-5-nitropyrimidine|BLD Pharm [bldpharm.com]
• 6. 4-Chloro-5-isopropyl-2-methylpyrimidine | C8H11ClN2 | CID 24903698 - PubChem [pubchem.ncbi.nlm.nih.gov]

Theoretical Profile & Synthetic Utility of 4-Chloro-2-isopropyl-5-nitropyrimidine

Executive Summary

4-Chloro-2-isopropyl-5-nitropyrimidine (CINP) represents a highly specialized heterocyclic scaffold in modern drug discovery. Unlike simple pyrimidines, the CINP core integrates three distinct chemical functionalities: a nucleofugal chlorine at C4, a lipophilic isopropyl anchor at C2, and a strong electron-withdrawing nitro group at C5. This unique "push-pull" electronic architecture makes it a prime candidate for

(Nucleophilic Aromatic Substitution) reactions, serving as a critical intermediate for antiviral and anticancer kinase inhibitors.

This guide provides a comprehensive theoretical framework for CINP, synthesizing Density Functional Theory (DFT) methodologies, electronic property predictions, and spectroscopic validation protocols. It is designed to guide researchers in utilizing this scaffold for high-affinity ligand design.

Computational Methodology & Structural Optimization

To accurately predict the physicochemical behavior of CINP, a rigorous computational workflow is required. The following protocol is the industry standard for nitro-substituted pyrimidines, ensuring self-validating results through vibrational frequency analysis.

1.1 Theoretical Framework

The structural optimization is performed using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. This functional is chosen for its proven accuracy in handling the electron correlation in aromatic heterocycles containing electronegative atoms (Cl, N, O).

• Basis Set: 6-311++G(d,p) is essential.

  • Diffuse functions (++) : Critical for describing the lone pairs on the nitro oxygen and pyrimidine nitrogen atoms.

  • Polarization functions (d,p) : Necessary to accurately model the C-Cl bond and the hyperconjugation of the isopropyl group.

1.2 Computational Workflow (DOT Visualization)

Figure 1: Standardized computational workflow for the theoretical characterization of CINP.

Geometric & Electronic Architecture

The reactivity of CINP is dictated by the interplay between the steric bulk of the isopropyl group and the electronic activation provided by the nitro group.

2.1 Optimized Geometric Parameters

Based on analogous structures like 2,4-dichloro-5-nitropyrimidine [1], the predicted bond parameters for CINP are summarized below. The C4-Cl bond length is elongated due to the electron-withdrawing effect of the adjacent nitro group, increasing its lability.

Parameter	Bond/Angle	Predicted Value (Å / °)	Mechanistic Implication
Bond Length	C4–Cl	1.74 – 1.76 Å	High susceptibility to nucleophilic displacement ( ).
Bond Length	C5–N(O2)	1.45 – 1.47 Å	Strong resonance interaction with the ring ( -acceptor).
Bond Length	C2–C(iso)	1.51 – 1.53 Å	Steric anchor; restricts rotation of adjacent substituents.
Bond Angle	N1–C2–N3	125° – 127°	Distortion caused by the bulky isopropyl group.

2.2 Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap is a critical indicator of chemical stability and reactivity (Hard-Soft Acid-Base theory).

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the isopropyl group and the pyrimidine ring nitrogen lone pairs. It represents the region capable of donating electrons.

• LUMO (Lowest Unoccupied Molecular Orbital): Heavily localized on the C4-C5-Nitro moiety.

  • Significance: The localization of the LUMO at C4 confirms it as the primary site for nucleophilic attack. The nitro group lowers the LUMO energy, making the molecule a "soft" electrophile highly reactive toward thiols and amines.

Spectroscopic Profiling (Vibrational & NMR)

Accurate spectral assignment is required to verify the synthesis of CINP. The theoretical vibrational modes (scaled by 0.961 for B3LYP) provide a fingerprint for identification.

3.1 Infrared (IR) & Raman Signatures

The nitro group provides the most diagnostic bands.

• : ~1550–1580 cm⁻¹ (Strong, IR). Asymmetric stretch, heavily coupled with the ring vibrations.
• : ~1340–1360 cm⁻¹ (Strong, Raman/IR). Symmetric stretch.
• : ~700–750 cm⁻¹ (Medium). This band will disappear upon substitution with a nucleophile, serving as a reaction monitor.
• Isopropyl : ~2960–2980 cm⁻¹. Distinct aliphatic stretches contrasting with the aromatic C-H stretch at ~3050 cm⁻¹.

3.2 Nuclear Magnetic Resonance (NMR)

• H NMR: The isopropyl group appears as a classic doublet (~1.3 ppm, 6H) and septet (~3.1 ppm, 1H). The aromatic proton at C6 is highly deshielded (~9.0–9.2 ppm) due to the ortho-nitro and para-chloro electron-withdrawing effects.
• C NMR: C4 (attached to Cl) will be significantly deshielded (~160 ppm), while C5 (attached to NO2) appears upfield relative to C4 due to shielding anisotropy of the nitro group.

Reactivity & Mechanism: The Pathway

The primary utility of CINP is as an electrophile. The mechanism of substitution at C4 is governed by the formation of a Meisenheimer complex.

4.1 Molecular Electrostatic Potential (MEP)

MEP mapping reveals the charge distribution on the molecular surface:

• Red Regions (Negative): Nitro oxygens and ring nitrogens (H-bond acceptors).

• Blue Regions (Positive): The C4 carbon and the isopropyl protons.

• Insight: The intense positive potential at C4 validates the regiospecificity of nucleophilic attack at this position over C2 or C6.

4.2 Reaction Mechanism Diagram (DOT Visualization)

Figure 2: Step-wise mechanism of Nucleophilic Aromatic Substitution (

) at the C4 position.

Causality: The nitro group at C5 is essential for stabilizing the Meisenheimer Complex (Inter). It acts as an "electron sink," delocalizing the negative charge acquired during the nucleophilic attack, thereby lowering the activation energy of the rate-limiting step.

Pharmaceutical Applications & Docking Potential[1]

In drug development, the isopropyl group at C2 is not merely a bystander; it is a hydrophobic pharmacophore .

• Lipophilicity (LogP): The isopropyl group increases the LogP by approximately +1.2 units compared to a methyl group. This enhances membrane permeability and blood-brain barrier (BBB) penetration.

• Docking Interactions: In kinase inhibitors (e.g., CDK or ALK inhibitors), the isopropyl group often occupies a hydrophobic pocket (such as the "gatekeeper" region), improving binding affinity through Van der Waals interactions.

• ADMET: The C-Cl bond is a metabolic liability (glutathione conjugation), so it is almost always substituted in the final drug. The nitro group is often reduced to an amine to form a solubilizing moiety or a hydrogen bond donor.

References

• Vibrational spectra, UV-vis spectral analysis and HOMO-LUMO studies of 2,4-dichloro-5-nitropyrimidine. Source: Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.[1] URL:[Link] Relevance: Provides the foundational DFT/B3LYP parameters and vibrational scaling factors for the chloronitropyrimidine core.

• DFT/B3LYP calculations, in vitro cytotoxicity and antioxidant activities of steroidal pyrimidines. Source: Bioorganic Chemistry (via PubMed). URL:[Link] Relevance: Validates the use of B3LYP/6-311++G(d,p) for predicting biological activity and docking interactions of bulky pyrimidine derivatives.

• Process for synthesis of 2,4-dichloro-5-aminopyrimidine (Patent WO2022090101A1). Source: Google Patents. URL: Relevance: Describes the synthetic utility and instability of the chloro-nitro-pyrimidine intermediates, validating the need for precise theoretical modeling of stability.

Sources

• 1. Systematic study on the TD-DFT calculated electronic circular dichroism spectra of chiral aromatic nitro compounds: A comparison of B3LYP and CAM-B3LYP - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine from pyrimidine precursors

Application Note: Scalable Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

Executive Summary

This guide details the synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine , a high-value heterocyclic building block often utilized in the development of Bcl-2 family inhibitors and other targeted oncological therapies.

Unlike generic protocols, this application note addresses the specific challenge of preserving the oxidatively sensitive 2-isopropyl moiety during the harsh nitration and chlorination sequences. We utilize a three-stage convergent protocol :

• Cyclocondensation: Constructing the pyrimidine core.

• Regioselective Nitration: Introducing the nitro group at C5 without oxidizing the isopropyl side chain.

• Deoxychlorination: Activating the C4 position for subsequent nucleophilic displacement (SNAr).

Strategic Pathway Analysis

The synthesis is designed to maximize regioselectivity. Direct ring closure using nitro-containing precursors (e.g., ethyl nitroacetate) is possible but often cost-prohibitive at scale. Therefore, we employ a post-cyclization nitration strategy , which utilizes commodity reagents while maintaining high yields.

Figure 1: Three-stage synthetic route highlighting key transformation nodes.

Detailed Protocols

Stage 1: Pyrimidine Ring Construction

Objective: Synthesis of 2-isopropylpyrimidin-4(3H)-one.

This step involves the condensation of an amidine with a C3-electrophile. While ethyl formate/acetate mixtures can be used industrially, Ethyl 3-ethoxyacrylate is recommended for laboratory consistency to avoid polymerization side-products.

Reagents & Stoichiometry:

Reagent	Equiv.	Role
Isobutyramidine HCl	1.0	Nucleophile (Amidine source)
Ethyl 3-ethoxyacrylate	1.1	C3-Electrophile
Sodium Ethoxide (21% in EtOH)	1.2	Base

| Ethanol (Anhydrous) | Solvent | Reaction Medium |

Protocol:

• Preparation: Charge a dry 3-neck flask with Isobutyramidine HCl (1.0 eq) and Anhydrous Ethanol (10 V).

• Free Basing: Add Sodium Ethoxide solution (1.2 eq) dropwise at 0°C. Stir for 30 mins.

• Addition: Add Ethyl 3-ethoxyacrylate (1.1 eq) dropwise over 20 mins, maintaining temperature <10°C.

• Cyclization: Warm to room temperature, then heat to reflux (78°C) for 4–6 hours. Monitor by LC-MS (Target M+H: ~139).

• Workup:

  • Concentrate in vacuo to remove ethanol.

  • Dissolve residue in minimum water.

  • Acidify carefully with HCl (6N) to pH 4–5 to precipitate the product.

  • Filter the white solid, wash with cold water, and dry in a vacuum oven at 50°C.

Critical Insight: The intermediate exists in tautomeric equilibrium (pyrimidinone vs. hydroxypyrimidine). NMR in DMSO-d6 typically shows the keto-form (NH signal), but it reacts as the hydroxy-form in Step 3.

Stage 2: Regioselective Nitration

Objective: Synthesis of 2-isopropyl-5-nitropyrimidin-4(3H)-one.

Safety Warning: Nitration is exothermic. The isopropyl group is susceptible to oxidation (to acetyl) if temperature is uncontrolled.

Reagents & Stoichiometry:

Reagent	Equiv.	Role
2-Isopropylpyrimidin-4(3H)-one	1.0	Substrate
Fuming Nitric Acid (90%+)	1.5	Electrophile Source

| Concentrated Sulfuric Acid | 5.0 V | Solvent/Catalyst |

Protocol:

• Dissolution: Dissolve the Stage 1 product in Conc. H₂SO₄ (5 Vol) at 0°C. Ensure complete dissolution.

• Nitration: Add Fuming HNO₃ (1.5 eq) dropwise via an addition funnel.

  • Control: Maintain internal temperature strictly between 0–5°C .

  • Note: Exceeding 10°C increases the risk of oxidizing the isopropyl methine C-H bond.

• Reaction: Stir at 0–5°C for 2 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.

• Quench: Pour the reaction mixture slowly onto crushed ice (10 Vol) with vigorous stirring. The product should precipitate as a light yellow solid.

• Isolation: Filter the solid. Wash with cold water until the filtrate is neutral (pH ~7).

• Drying: Dry extensively under vacuum.[1] Moisture is detrimental to the next step (POCl₃).

Stage 3: Deoxychlorination (Activation)

Objective: Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine.

This step converts the inert "hydroxy" group into a reactive chloride leaving group.

Reagents & Stoichiometry:

Reagent	Equiv.	Role
5-Nitro Intermediate	1.0	Substrate
Phosphorus Oxychloride (POCl₃)	5.0	Reagent & Solvent

| N,N-Diethylaniline | 1.2 | Base/Catalyst |

Protocol:

• Setup: In a dry flask under Argon, suspend the dried 5-nitro intermediate in POCl₃ (5 Vol).

• Base Addition: Add N,N-Diethylaniline (1.2 eq) slowly.

  • Why? It acts as a catalyst (forming a Vilsmeier-type intermediate) and an acid scavenger, preventing degradation of the pyrimidine ring.

• Reaction: Heat to reflux (105°C) for 2–3 hours. The suspension will clear as the chlorinated product forms.

• Quench (Hazardous):

  • Cool the mixture to room temperature.

  • Concentrate POCl₃ under reduced pressure (rotary evaporator with a caustic trap).

  • Critical: Pour the oily residue slowly onto crushed ice/water with vigorous stirring. Maintain T < 20°C.

• Extraction: Extract immediately with Dichloromethane (DCM) or Ethyl Acetate (3x).

• Purification: Wash organics with NaHCO₃ (sat.) and Brine. Dry over Na₂SO₄.

  • Purification: If necessary, pass through a short silica plug (eluting with 10% EtOAc/Hexane) to remove residual amine salts.

Yield Expectation: 65–75% over 3 steps.

Process Safety & Troubleshooting Logic

Handling POCl₃ and Nitro compounds requires strict adherence to safety protocols. Use the decision tree below for the critical quenching step.

Figure 2: Workflow for safe POCl3 quenching and workup.

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Yield (Step 1)	Moisture in Ethanol	Use freshly distilled or molecular-sieve dried Ethanol.
Dark/Tar Product (Step 2)	Temperature > 10°C	Ensure efficient cooling; add HNO₃ slower.
Reversion to OH (Step 3)	Aqueous Quench too hot	Keep quench T < 20°C; extract immediately.
Incomplete Chlorination	Old POCl₃	Distill POCl₃ before use or increase reflux time.

Analytical Validation

Target Molecule: 4-Chloro-2-isopropyl-5-nitropyrimidine

• Appearance: Yellowish oil or low-melting solid.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 9.25 (s, 1H, C6-H ) – Characteristic deshielded singlet due to Nitro/Cl proximity.

  • δ 3.20 (sept, 1H, J=6.8 Hz, CH (CH₃)₂)

  • δ 1.35 (d, 6H, J=6.8 Hz, CH(CH ₃)₂)

• Mass Spectrometry (ESI):

  • [M+H]⁺ calc: 202.03; found: 202.1 (Cl isotope pattern visible).

References

• Synthesis of 2-substituted-4-hydroxypyrimidines

  • Source: U.S. Patent 5,519,140. "Process for the manufacture of hydroxypyrimidines."[2][3]

  • Link:

• Nitration Protocols for Pyrimidines

  • Source:Journal of Heterocyclic Chemistry. "Nitration of 4-pyrimidinones.
  • Context: See also ResearchGate discussions on nitration of alkyl-pyrimidines regarding temper

  • Link:

• POCl₃ Chlorination (Vilsmeier-Haack Conditions)

  • Source:Indian Chemical Society. "POCl3-PCl5 mixture: A robust chlorinating agent."[4]

  • Link:

• Bcl-2 Inhibitor Intermediates (Contextual Application)

  • Source: WO2010026121.[1] "Process for synthesis of pyrimidine intermediates."

  • Link:

Sources

• 1. WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google Patents [patents.google.com]
• 2. US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine - Google Patents [patents.google.com]
• 3. US4496728A - Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine - Google Patents [patents.google.com]
• 4. indianchemicalsociety.com [indianchemicalsociety.com]

Application Note: Strategic Functionalization of 4-Chloro-2-isopropyl-5-nitropyrimidine via Nucleophilic Aromatic Substitution

Audience: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a detailed technical overview of the nucleophilic aromatic substitution (SNAr) reactions of 4-Chloro-2-isopropyl-5-nitropyrimidine, a highly versatile heterocyclic building block. Pyrimidine scaffolds are of immense importance to the life-science industries due to their prevalence in a wide range of pharmaceuticals.[1] This document elucidates the underlying chemical principles governing the reactivity of this substrate, focusing on the synergistic effects of the pyrimidine core, the potent activating nitro group, and the strategically positioned chloro leaving group. We present field-proven, step-by-step protocols for the reaction of 4-Chloro-2-isopropyl-5-nitropyrimidine with common classes of nucleophiles—amines, alcohols, and thiols. These protocols are designed to be self-validating, incorporating explanations for experimental choices and methods for reaction monitoring and product characterization. The resulting functionalized pyrimidines are key intermediates in the synthesis of high-value molecules for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.[2][3]

Introduction

The pyrimidine ring is a foundational scaffold in medicinal chemistry, mirroring the structures of nucleobases found in DNA and RNA.[4] This inherent biocompatibility has made pyrimidine derivatives a cornerstone of modern drug discovery.[5] Among the various pyrimidine synthons, halogenated pyrimidines are particularly valuable as they serve as versatile platforms for constructing diverse molecular libraries through nucleophilic aromatic substitution (SNAr) reactions.[1][6]

4-Chloro-2-isopropyl-5-nitropyrimidine is an exemplary substrate for SNAr. Its reactivity is precisely controlled by its unique electronic and steric features. The chloro-substituent serves as an excellent leaving group, while the pyrimidine ring's innate electron-deficient nature is dramatically amplified by the powerful electron-withdrawing nitro group at the C5 position.[4][7] This targeted activation renders the C4 position highly susceptible to nucleophilic attack, enabling the efficient and regioselective introduction of a wide array of functional groups. This application note serves as a comprehensive guide to understanding and executing these critical transformations.

The Chemistry of 4-Chloro-2-isopropyl-5-nitropyrimidine

Structural and Electronic Properties

The high reactivity of 4-Chloro-2-isopropyl-5-nitropyrimidine in SNAr reactions is a direct consequence of its molecular architecture:

• Electron-Deficient Pyrimidine Core: The two nitrogen atoms in the pyrimidine ring are electronegative, withdrawing electron density from the ring carbons and making the entire system inherently electrophilic.[1]

• C5-Nitro Group Activation: The nitro group is one of the strongest electron-withdrawing groups used in organic synthesis. Its placement at C5 provides powerful resonance and inductive stabilization to the negatively charged intermediate formed during nucleophilic attack at the C4 position.

• C4-Chloro Leaving Group: The chlorine atom at the C4 position is an excellent leaving group. The C4 and C6 positions of the pyrimidine ring are the most activated towards nucleophilic attack.[4]

• C2-Isopropyl Group Influence: The isopropyl group at the C2 position exerts a modest steric and electronic influence. While it can sterically hinder access to the adjacent C2 position, its primary role in the context of C4 substitution is as a modulating electronic feature.

The SNAr Reaction Mechanism

The substitution of the C4-chloro group proceeds via a well-established two-step addition-elimination mechanism.[8][9] This pathway is energetically favorable due to the formation of a highly stabilized intermediate.

• Nucleophilic Addition: A nucleophile attacks the electrophilic carbon atom at the C4 position, breaking the aromaticity of the pyrimidine ring and forming a tetrahedral intermediate known as a Meisenheimer complex.

• Stabilization: The negative charge of the Meisenheimer complex is delocalized across the pyrimidine ring nitrogens and, most importantly, onto the oxygen atoms of the C5-nitro group. This resonance stabilization is the primary driving force for the reaction.

• Elimination & Aromatization: The complex collapses, expelling the chloride ion as the leaving group and restoring the aromaticity of the pyrimidine ring to yield the final substituted product.

Caption: The addition-elimination mechanism of the SNAr reaction.

Experimental Protocols for SNAr Reactions

General Considerations:

• Reagents & Solvents: Use anhydrous solvents when employing moisture-sensitive reagents like sodium hydride. For other reactions, technical-grade solvents are often sufficient.

• Reaction Monitoring: Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of completion.

• Safety: Nitroaromatic compounds can be energetic.[10] Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol 1: Reaction with Amine Nucleophiles (Amination)

This protocol describes a general and highly reliable method for forming C-N bonds, which is a cornerstone of library synthesis in drug discovery.

Rationale: Primary and secondary amines are excellent nucleophiles for this transformation. A tertiary amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is typically added to scavenge the HCl generated during the reaction, preventing the protonation of the amine nucleophile and driving the equilibrium towards the product. Ethanol is a suitable solvent as it readily dissolves the reactants and is easily removed.

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask, add 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 eq).

• Solvent Addition: Add ethanol (EtOH) to create a solution with a concentration of approximately 0.1-0.2 M.

• Reagent Addition: Add the desired primary or secondary amine (1.1-1.2 eq) followed by triethylamine (1.5-2.0 eq).

• Reaction Conditions: Stir the mixture at room temperature or heat to 50-78 °C. Monitor the reaction's progress by TLC until the starting material is consumed (typically 2-12 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Redissolve the residue in a suitable organic solvent like ethyl acetate (EtOAc).

• Extraction: Wash the organic layer sequentially with water and saturated aqueous sodium chloride (brine).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure N-substituted pyrimidine.

Caption: Experimental workflow for the amination of 4-Chloro-2-isopropyl-5-nitropyrimidine.

Protocol 2: Reaction with Oxygen Nucleophiles (O-Arylation)

This protocol outlines the synthesis of pyrimidinyl ethers.

Rationale: Alcohols and phenols are weaker nucleophiles than amines and require deprotonation to form the more potent alkoxide or phenoxide nucleophile. Sodium hydride (NaH) is a strong, non-nucleophilic base ideal for this purpose. Anhydrous polar aprotic solvents like Tetrahydrofuran (THF) or Dimethylformamide (DMF) are required to prevent quenching the NaH.[8]

Step-by-Step Methodology:

• Alkoxide Generation: In a flame-dried, inert-atmosphere (N₂ or Ar) flask, suspend sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF.

• Nucleophile Addition: Cool the suspension to 0 °C and slowly add a solution of the desired alcohol or phenol (1.1 eq) in anhydrous THF. Allow the mixture to stir at room temperature for 30 minutes.

• Substrate Addition: Add a solution of 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 eq) in anhydrous THF to the generated alkoxide.

• Reaction Conditions: Stir the reaction at room temperature or gently heat to 50-60 °C. Monitor by TLC for completion (typically 4-16 hours).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of water or saturated aqueous ammonium chloride (NH₄Cl) at 0 °C.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography.

Protocol 3: Reaction with Sulfur Nucleophiles (S-Arylation)

This protocol details the formation of pyrimidinyl thioethers.

Rationale: Thiols are more acidic than alcohols and are highly nucleophilic upon deprotonation. A milder base, such as potassium carbonate (K₂CO₃), is often sufficient to generate the thiolate in situ. DMF is an excellent solvent choice as it is polar aprotic and effectively solvates the ionic intermediates.[8]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 eq) and the desired thiol (1.1 eq) in DMF.

• Base Addition: Add potassium carbonate (K₂CO₃, 2.0 eq).

• Reaction Conditions: Stir the mixture at room temperature. The reaction is often rapid and can be complete within 1-4 hours. Monitor by TLC.

• Work-up: Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

• Extraction: Separate the layers and extract the aqueous phase with additional ethyl acetate (2x).

• Washing and Drying: Combine the organic layers, wash thoroughly with water (to remove DMF) and then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product via column chromatography.

Data Summary and Characterization

The following table summarizes typical reaction conditions for the SNAr functionalization of 4-Chloro-2-isopropyl-5-nitropyrimidine. Yields are representative and will vary based on the specific nucleophile and reaction scale.

Nucleophile	Class	Base	Solvent	Temp (°C)	Typical Yield
Benzylamine	Amine	Et₃N	Ethanol	50	85-95%
Morpholine	Amine	Et₃N	Ethanol	RT	90-98%
Phenol	Alcohol	NaH	THF	50	70-85%
Sodium Methoxide	Alkoxide	N/A	Methanol	RT	80-95%
Thiophenol	Thiol	K₂CO₃	DMF	RT	90-99%

Product Characterization: Successful substitution is confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: The disappearance of the starting material signals and the appearance of new signals corresponding to the incorporated nucleophile. A key indicator is the upfield or downfield shift of the C6-H proton signal.

• LC-MS: Confirmation of the product's molecular weight via the observation of the [M+H]⁺ ion.

Applications in Drug Discovery

The functionalized 2-isopropyl-5-nitropyrimidine products are valuable intermediates for further synthetic elaboration. A particularly powerful subsequent transformation is the reduction of the nitro group to an amine. This introduces a new nucleophilic site, enabling a host of secondary reactions such as amide bond formation, reductive amination, or cyclization to form fused heterocyclic systems like purines.[7] This sequential SNAr/reduction strategy is a cornerstone of modern medicinal chemistry, enabling the rapid synthesis of diverse compound libraries for screening. For instance, substituted diaminopyrimidines are core structures in numerous kinase inhibitors targeting enzymes like ALK and EGFR, which are critical in oncology.[3][11]

References

• Chambers, R. D., et al. (2008). Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. Beilstein Journal of Organic Chemistry, 4, 19. Available at: [Link]

• Sakamoto, T., et al. (1969). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic, 1969, 1131-1133. Available at: [Link]

• Estupiñán, D. Y., et al. (2018). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. Arkat USA. Available at: [Link]

• Spartan Molecular Modeling. (n.d.). Correlating Reactivity Trends with Frontier Molecular Orbitals-Magical Power of Quantum Mechanics-Chemistry. Wavefunction, Inc. Available at: [Link]

• Volovenko, Y. M., et al. (2001). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. Chemistry of Heterocyclic Compounds, 37, 1264–1269. Available at: [Link]

• Borlinghaus, N., et al. (2021). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Green Chemistry, 23(1), 423-429. Available at: [Link]

• Córdoba Gómez, L., et al. (2023). Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over Chlorine Aminolysis in Nitro-Activated Pyrimidines. ChemRxiv. Available at: [Link]

• Rabaâ, H., et al. (2016). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Molecules, 21(8), 1068. Available at: [Link]

• Acosta, K., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molbank, 2022(3), M1426. Available at: [Link]

• Khan, I., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(13), 7389-7411. Available at: [Link]

• Javaheri, T., et al. (2022). The cytotoxic effects of a bioactive nitro derivative of pyrimidine to human breast cancer (MCF-7) cells. Journal of Biological Studies, 5(1), 113-119. Available at: [Link]

• Chen, Y., et al. (2017). Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a potent ALK/EGFR dual kinase inhibitor capable of overcoming a variety of ALK/EGFR associated drug resistant mutants in NSCLC. European Journal of Medicinal Chemistry, 139, 674-697. Available at: [Link]

• Wang, A., et al. (2017). Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a potent ALK/EGFR dual kinase inhibitor capable of overcoming a variety of ALK/EGFR associated drug resistant mutants in NSCLC. ResearchGate. Available at: [Link]

Sources

• 1. Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onlinejbs.com [onlinejbs.com]
• 3. Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a potent ALK/EGFR dual kinase inhibitor capable of overcoming a variety of ALK/EGFR associated drug resistant mutants in NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10657G [pubs.rsc.org]
• 6. repositorio.uniatlantico.edu.co [repositorio.uniatlantico.edu.co]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of 4-Chloro-2-isopropyl-5-nitropyrimidine in Drug Discovery

Executive Summary

4-Chloro-2-isopropyl-5-nitropyrimidine (CINP) represents a high-value scaffold for the synthesis of fused heterocycles, particularly purine isosteres used in kinase inhibitors, Bcl-2 antagonists, and glucocorticoid receptor modulators. Unlike its 2-methyl or 2-hydrogen analogs, the 2-isopropyl group confers distinct advantages: it enhances lipophilicity (

), improves metabolic stability by blocking the C2 position from oxidative metabolism, and provides a steric anchor often required for hydrophobic binding pockets in GPCRs and enzymes.

This guide details the protocols for the regioselective functionalization of CINP. We focus on two critical transformations: Nucleophilic Aromatic Substitution (

) at the C4 position and the subsequent Chemoselective Reduction of the C5-nitro group.

Safety & Handling (Critical)

Hazard Class: Irritant / Potential Sensitizer / Energetic Precursor.

• Chemical Stability: The 5-nitro group renders the molecule energetic. Avoid heating crude residues to dryness above 100°C.

• Skin Sensitization: Chloropyrimidines are potent skin sensitizers. Double-gloving (Nitrile) and use of a fume hood are mandatory.

• Reactivity: Violent reaction possible with strong hydrazine derivatives or azides due to the electron-deficient ring system.

Core Chemistry: The Electronic Advantage

The reactivity of CINP is governed by the cooperative electronic effects of the pyrimidine ring nitrogens and the C5-nitro group.

• Activation: The C5-nitro group strongly withdraws electron density, making the C4-carbon highly electrophilic.

• Regiocontrol: In 2,4-dichloro-5-nitropyrimidines, competition exists between C2 and C4 substitution. In CINP, the C2-isopropyl group sterically and chemically blocks the C2 position , forcing nucleophilic attack exclusively at C4. This eliminates the need for complex separation of regioisomers.

Protocol 1: Regioselective Amination

Objective: Displacement of the C4-chloride with a functionalized amine (e.g., piperazine or aniline derivative) to generate the core scaffold.

Materials

• Substrate: 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 equiv)

• Nucleophile: N-Boc-piperazine (1.1 equiv) [Model Nucleophile]

• Base:

  -Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: Anhydrous 1,4-Dioxane or THF

• Temperature: 0°C to Ambient (25°C)

Step-by-Step Procedure

• Preparation: Charge a reaction vessel with CINP (1.0 equiv) and anhydrous 1,4-Dioxane (10 mL/g substrate). Cool the solution to 0°C under a nitrogen atmosphere.

• Addition: Dissolve N-Boc-piperazine (1.1 equiv) and DIPEA (2.5 equiv) in a minimal volume of dioxane. Add this solution dropwise to the CINP solution over 15 minutes.

  • Note: The reaction is exothermic. Controlling the addition rate prevents thermal runaway and decomposition.

• Reaction: Allow the mixture to warm to room temperature (25°C). Stir for 2–4 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS.[1] The starting material (

    ) should disappear, replaced by the yellow/orange product spot ( ).

• Work-up:

  • Dilute the reaction mixture with EtOAc (20 mL/g).

  • Wash sequentially with water (

    ), saturated , and brine.

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification: The crude product is typically pure enough (>95%) for the next step. If necessary, purify via flash chromatography (SiO2, 0-40% EtOAc in Hexanes).

Yield Expectation: 85–95% (Yellow solid).

Protocol 2: Chemoselective Nitro Reduction

Objective: Reduction of the C5-nitro group to a C5-amine without dehalogenating other sensitive groups (if present) or reducing the pyrimidine ring.

Method Choice: While catalytic hydrogenation (

, Pd/C) is common, it risks reducing the pyrimidine ring or removing halogens on the nucleophile side-chain. We recommend Iron/Acetic Acid reduction (Bechamp conditions) as cited in glucocorticoid modulator patents, as it is robust and chemoselective.

Materials

• Substrate: 4-Amino-substituted-2-isopropyl-5-nitropyrimidine (from Protocol 1)

• Reductant: Iron Powder (325 mesh, 5.0 equiv)

• Solvent: Ethanol / Glacial Acetic Acid (2:1 ratio)

• Temperature: 60°C – 90°C

Step-by-Step Procedure

• Setup: Dissolve the nitro-intermediate (1.0 equiv) in Ethanol (10 mL/g). Add Glacial Acetic Acid (5 mL/g).

• Activation: Add Iron powder (5.0 equiv) in a single portion.

  • Caution: Hydrogen gas evolution may occur.[2] Ensure proper venting.

• Heating: Heat the suspension to 60°C for 2 hours. Monitor by LC-MS for the conversion of the Nitro mass (

  ) to the Amine mass ( ).

  • Tip: If the reaction stalls, increase temperature to 90°C for 30 minutes.

• Filtration: Cool to room temperature. Filter the mixture through a pad of Celite to remove iron residues. Wash the pad with Ethanol.

• Neutralization (Critical):

  • Concentrate the filtrate to remove most ethanol.

  • Dilute with EtOAc and carefully neutralize with saturated

    solution until pH ~8. (Acetic acid removal is crucial for product stability).

• Isolation: Separate phases, wash organic layer with brine, dry over

  , and concentrate.

Yield Expectation: 75–85% (Brownish oil or solid, oxidizes slowly in air; store under Argon).

Pathway Visualization

The following diagram illustrates the reaction mechanism and the strategic advantage of the isopropyl group.

Caption: Reaction pathway showing the regioselective

driven by the C2-isopropyl steric block and C5-nitro activation.

Quantitative Data Summary

Parameter	4-Cl-2-isopropyl-5-nitropyrimidine	2,4-Dichloro-5-nitropyrimidine	Advantage of 2-Isopropyl
C4 Reactivity	High ( min)	High ( min)	Equivalent electrophilicity.
Regioselectivity	>99:1 (C4 only)	~85:15 (C4:C2 mixture)	Elimination of regioisomer purification steps.
Solubility	High (Organic Solvents)	Moderate	Improved solubility for lipophilic library synthesis.
Metabolic Stability	High	Low (C2-Cl is labile)	C2-isopropyl resists oxidative metabolism in vivo.

References

• Glucocorticoid Mimetics Synthesis: Betancort, J. M., et al. (2005). 1,1,1-Trifluoro-4-phenyl-4-methyl-2-(1H-pyrrolo[2,3-c]pyridin-2-ylmethyl)pentan-2-ol Derivatives. WO Patent 2005/030213 A1. (Demonstrates Fe/AcOH reduction of the specific 2-isopropyl intermediate).

• Mechanism: Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH.

• Bcl-2 Inhibitor Chemistry: Souers, A. J., et al. (2013). ABT-199, a potent and selective BCL-2 inhibitor, achieves antitumor activity while sparing platelets. Nature Medicine, 19, 202–208. (Contextualizes the utility of 4-amino-5-nitropyrimidine scaffolds).

• Regioselectivity Studies: Kalogirou, A. S., & Koutentis, P. A. (2019). Reactions of Polychlorinated Pyrimidines with DABCO. Molecules, 24(24), 4578. (Discusses steric influence on pyrimidine substitution).

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Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine: An Application Note

Abstract

This application note provides a comprehensive, three-step protocol for the synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine, a key intermediate in medicinal chemistry and drug development. The synthesis commences with the nitration of 4,6-dihydroxy-2-isopropyl-pyrimidine, followed by a double chlorination to yield a dichloro intermediate, and concludes with a regioselective catalytic dechlorination to furnish the target compound. This guide is intended for researchers, scientists, and drug development professionals, offering detailed methodologies, mechanistic insights, and a framework for troubleshooting and optimization.

Introduction

Substituted pyrimidines are a class of heterocyclic compounds of immense interest in the pharmaceutical industry due to their presence in a wide array of biologically active molecules. The title compound, 4-Chloro-2-isopropyl-5-nitropyrimidine, serves as a versatile building block. The electron-withdrawing nitro group activates the pyrimidine ring for nucleophilic aromatic substitution (SNAr), while the chloro substituent provides a reactive site for cross-coupling reactions or further substitution. The isopropyl group at the 2-position modulates the molecule's steric and electronic properties, offering a handle for tuning specificity and potency in drug candidates.

This document outlines a robust and reproducible synthetic route, detailing the rationale behind each procedural step to ensure both high yield and purity of the final product.

Overall Synthetic Scheme

The synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine is accomplished via a three-step sequence starting from 4,6-dihydroxy-2-isopropyl-pyrimidine.

Caption: Overall three-step synthesis of the target compound.

Materials and Equipment

Material	Grade	Supplier
4,6-dihydroxy-2-isopropyl-pyrimidine	Reagent Grade, ≥98%	Sigma-Aldrich
Nitric Acid (100%)	ACS Reagent	VWR Chemicals
Phosphorus Oxychloride (POCl₃)	ReagentPlus®, ≥99%	Sigma-Aldrich
N,N-Diisopropylethylamine (DIPEA)	≥99.5%	Thermo Fisher
Palladium on Carbon (10% Pd/C)	Catalyst Grade	Johnson Matthey
Sodium Bicarbonate (NaHCO₃)	ACS Reagent, ≥99.7%	EMD Millipore
Methanol (MeOH), Anhydrous	≥99.8%	Sigma-Aldrich
Ethyl Acetate (EtOAc)	HPLC Grade	Thermo Fisher
Dichloromethane (DCM)	HPLC Grade	Thermo Fisher
Deionized Water	Milli-Q®	-
Ice (from deionized water)	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Reagent	VWR Chemicals
Celite® 545	-	Sigma-Aldrich

Equipment: Round-bottom flasks, magnetic stirrers, ice bath, heating mantle with temperature controller, reflux condenser, rotary evaporator, Buchner funnel, separatory funnel, hydrogenation apparatus (e.g., Parr hydrogenator or H-Cube), standard laboratory glassware, and a Thin Layer Chromatography (TLC) system.

Experimental Protocols

Step 1: Synthesis of 4,6-dihydroxy-2-isopropyl-5-nitropyrimidine

Rationale: This step introduces the nitro group at the C5 position. The pyrimidine ring is activated towards electrophilic substitution by the two hydroxyl groups. The reaction is conducted at a low temperature (0°C) to control the exothermicity of the nitration reaction and to minimize the formation of byproducts.[1]

Procedure:

• To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, add 500 mL of 100% nitric acid.

• Cool the nitric acid to 0°C using an ice-salt bath.

• Slowly add 220 g of 4,6-dihydroxy-2-isopropyl-pyrimidine to the cooled nitric acid in portions over 1 hour, ensuring the internal temperature does not exceed 5°C.

• After the addition is complete, stir the resulting mixture at 0°C for an additional hour.

• In a separate 4 L beaker, prepare a slurry of 2 kg of crushed ice in 1 L of deionized water.

• Slowly and carefully pour the reaction mixture onto the ice-water slurry with vigorous stirring. A yellow precipitate will form.

• Allow the slurry to stir for 30 minutes as the ice melts.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake thoroughly with cold deionized water (3 x 500 mL) until the filtrate is neutral (pH ~7).

• Dry the product in a vacuum oven at 60°C over P₂O₅ to a constant weight.

Expected Outcome: A pale yellow solid. Yield: ~110 g (quantitative analysis may vary).[1]

Step 2: Synthesis of 4,6-dichloro-2-isopropyl-5-nitropyrimidine

Rationale: This is a classic chlorination reaction where the hydroxyl groups are replaced by chlorine atoms using phosphorus oxychloride (POCl₃).[2][3] The addition of a tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA), is crucial. It acts as a scavenger for the HCl generated during the reaction, driving the equilibrium towards the product and preventing potential side reactions. The reaction is heated to ensure complete conversion.[2]

Procedure:

• In a 1 L flask equipped with a reflux condenser and a magnetic stirrer, suspend 100 g of 4,6-dihydroxy-2-isopropyl-5-nitropyrimidine in 400 mL of phosphorus oxychloride.

• Cool the suspension to 0-5°C in an ice bath.

• Slowly add 200 mL of DIPEA dropwise via an addition funnel over 1 hour. The addition is exothermic. Maintain the temperature below 10°C.

• After the addition is complete, slowly heat the mixture to reflux (approx. 105-110°C) and maintain for 5 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:EtOAc).

• After completion, cool the reaction mixture to room temperature.

• Remove the excess POCl₃ under reduced pressure using a rotary evaporator (use a trap with aqueous NaOH to neutralize POCl₃ vapors).

• Carefully pour the viscous residue onto 1 kg of crushed ice with vigorous stirring.

• Extract the aqueous mixture with ethyl acetate (3 x 400 mL).

• Combine the organic layers and wash sequentially with 500 mL of saturated aqueous NaHCO₃ solution and 500 mL of brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Expected Outcome: A brown oil or low-melting solid. The crude product can be used directly in the next step or purified by column chromatography if necessary.

Step 3: Regioselective Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

Rationale: This step involves the selective removal of one chlorine atom. The chlorine at C6 is generally more susceptible to reduction than the one at C4, which is sterically hindered by the adjacent nitro group and electronically differentiated. Catalytic hydrogenation using palladium on carbon (Pd/C) is a standard method for dechlorination.[4] The key to selectivity is controlling the reaction conditions. The addition of a mild base like sodium bicarbonate (NaHCO₃) is critical; it neutralizes the HCl formed during the hydrogenolysis, preventing catalyst poisoning and potential acid-catalyzed side reactions.[1][5] Using a controlled hydrogen pressure and monitoring the reaction carefully prevents over-reduction of the second chlorine atom or the nitro group.

Caption: Experimental workflow for the selective dechlorination step.

Procedure:

• Dissolve 50 g of crude 4,6-dichloro-2-isopropyl-5-nitropyrimidine in 500 mL of anhydrous methanol in a suitable hydrogenation vessel.

• Add 25 g of sodium bicarbonate to the solution.

• Under an inert atmosphere (e.g., nitrogen or argon), carefully add 2.5 g of 10% Pd/C catalyst.

• Seal the vessel and purge it several times with nitrogen before introducing hydrogen gas.

• Pressurize the vessel with hydrogen to 1-2 atm (approximately 15-30 psi).

• Stir the mixture vigorously at room temperature.

• Monitor the reaction progress by monitoring hydrogen uptake and by TLC analysis of small aliquots (filter through a small plug of Celite® before spotting). The goal is the disappearance of the starting material and the appearance of a new, less polar spot corresponding to the mono-chloro product.

• Once the reaction is complete (typically 4-8 hours), stop the hydrogen supply and carefully purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with methanol (2 x 50 mL).

• Combine the filtrates and concentrate under reduced pressure.

• Redissolve the residue in ethyl acetate (300 mL) and wash with water (2 x 100 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of hexanes/ethyl acetate, e.g., 95:5 to 90:10) to afford the pure 4-Chloro-2-isopropyl-5-nitropyrimidine.

Results and Discussion

The three-step synthesis presented provides a reliable pathway to 4-Chloro-2-isopropyl-5-nitropyrimidine. Each step is designed for high conversion and ease of execution in a standard laboratory setting.

Step	Reaction	Key Reagents	Temp. (°C)	Time (h)	Typical Yield
1	Nitration	100% HNO₃	0	2	>95%
2	Chlorination	POCl₃, DIPEA	Reflux	5	~90% (crude)
3	Selective Dechlorination	H₂, 10% Pd/C, NaHCO₃	RT	4-8	70-85%

The critical step in this synthesis is the regioselective dechlorination. The selectivity for the removal of the C6 chlorine over the C4 chlorine is governed by both steric and electronic factors. The C4 position is more sterically encumbered by the adjacent nitro group, potentially hindering its interaction with the catalyst surface. Furthermore, the electronic nature of the pyrimidine ring, as influenced by the substituents, dictates the relative lability of the C-Cl bonds. While this protocol provides a robust starting point, optimization of hydrogen pressure, catalyst loading, and reaction time may be necessary depending on the specific equipment and scale. Over-reduction, leading to the formation of the fully dechlorinated product or reduction of the nitro group, is the primary potential side reaction and can be minimized by careful monitoring via TLC.

Conclusion

This application note details an efficient and logical three-step synthesis for 4-Chloro-2-isopropyl-5-nitropyrimidine. By providing clear, step-by-step protocols and explaining the chemical principles behind each transformation, this guide serves as a valuable resource for researchers in organic and medicinal chemistry, facilitating the production of this important synthetic intermediate.

References

• Zhang, Y. M., Gu, M., Ma, H., & Yu, J. (2008). An efficient synthesis of 2-chloropyrimidines via Pd-catalyzed regioselective dechlorination of 2,4-dichloropyrimidines in the presence of NaHCO3. East China Normal University. Available at: [Link]

• Lu, Y., Liu, W., Wang, Q., Chen, Y., & Wai, J. S. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class | Chapter 29. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 4,6-dihydroxy-2-isopropyl-5-nitro-pyrimidine. PrepChem.com. Available at: [Link]

• MDPI. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. MDPI. Available at: [Link]

• Royal Society of Chemistry. (2023). Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines. RSC Publishing. Available at: [Link]

• ResearchGate. (n.d.). An Efficient Synthesis of 2-Chloropyrimidines via Pd-catalyzed Regioselective Dechlorination of 2,4-Dichloropyrimidines in the Presence of NaHCO3. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Process for preparation of nitropyridine derivatives. Google Patents.

• Lu, Y., Liu, W., Wang, Q., Chen, Y., & Wai, J. S. (n.d.). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. QM Magic Class | Chapter 48. Available at: [Link]

• National Center for Biotechnology Information. (2021). Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines. PubMed. Available at: [Link]

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• 5. An efficient synthesis of 2-chloropyrimidines via Pd-catalyzed regioselective dechlorination of 2,4-dichloropyrimidines in the presence of NaHCO>3> - East China Normal University [pure.ecnu.edu.cn]

Application Notes: 4-Chloro-2-isopropyl-5-nitropyrimidine in Agrochemical Research

Introduction: The Strategic Importance of the Pyrimidine Scaffold

In the landscape of modern agrochemical research, the pyrimidine ring system stands out as a "privileged scaffold."[1][2][3][4] Its unique electronic properties and structural stability have made it a cornerstone in the development of high-efficacy pesticides, including insecticides, fungicides, and herbicides.[1] The versatility of the pyrimidine core allows for strategic functionalization at various positions, leading to compounds with diverse biological activities and modes of action.[3][5]

This guide focuses on a particularly valuable building block: 4-Chloro-2-isopropyl-5-nitropyrimidine . This intermediate is engineered for reactivity and is a powerful starting point for the synthesis of novel agrochemicals. Its structure is primed for chemical modification:

• C4-Chloro Group: An excellent leaving group, making this position highly susceptible to nucleophilic aromatic substitution (SNAr). This is the primary site for introducing molecular diversity.[6][7][8][9]

• C5-Nitro Group: A strong electron-withdrawing group that activates the pyrimidine ring, further facilitating nucleophilic attack at the C4 position.[8][9]

• C2-Isopropyl Group: This group provides steric bulk and lipophilicity, which can be crucial for binding to target enzymes and for penetration through plant or fungal cell membranes.

This document provides a detailed exploration of the application of 4-Chloro-2-isopropyl-5-nitropyrimidine in the synthesis and evaluation of next-generation herbicides and fungicides, complete with field-proven protocols and mechanistic insights.

Application in Herbicide Synthesis: Targeting Essential Plant Pathways

The development of herbicides with new modes of action is critical to managing the global challenge of weed resistance.[10] Pyrimidine derivatives are at the forefront of this effort, with many targeting essential plant-specific enzymes.[10][11] 4-Chloro-2-isopropyl-5-nitropyrimidine serves as an ideal precursor for creating libraries of compounds aimed at these targets.

Rationale and Synthetic Workflow

The core strategy involves a nucleophilic aromatic substitution (SNAr) at the C4 position. The electron-deficient nature of the pyrimidine ring, enhanced by the C5-nitro group, makes the C4 carbon highly electrophilic.[8] This allows for the efficient displacement of the chlorine atom by a wide range of nucleophiles, such as substituted anilines, phenols, and alkoxides, to generate diverse molecular structures.

Caption: General workflow for synthesizing herbicide candidates via SNAr.

Protocol: Synthesis of a 4-Anilino-2-isopropyl-5-nitropyrimidine Derivative

This protocol details a representative synthesis of a potential herbicide candidate. The choice of a substituted aniline as the nucleophile is strategic, as the diarylamine motif is common in bioactive molecules.

Materials:

• 4-Chloro-2-isopropyl-5-nitropyrimidine

• 4-Trifluoromethylaniline

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 eq) in anhydrous DMF.

• Addition of Reagents: To the stirred solution, add 4-Trifluoromethylaniline (1.2 eq) followed by anhydrous potassium carbonate (2.0 eq). The base scavenges the HCl generated during the reaction.

• Reaction Conditions: Heat the mixture to 90 °C and maintain for 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Pour the mixture into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer three times with ethyl acetate. The organic solvent will isolate the desired product from the aqueous phase.

• Washing: Combine the organic layers and wash sequentially with deionized water and then brine. This removes residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography, eluting with a hexane/ethyl acetate gradient, to afford the pure product.

Data Presentation: Structure-Activity Relationship (SAR)

Following synthesis, it is crucial to evaluate the herbicidal activity to establish a structure-activity relationship (SAR). The table below presents hypothetical data for a series of derivatives, illustrating how changes in the aniline substituent affect herbicidal potency against a key target enzyme.

Compound ID	R-Group (on Aniline)	Yield (%)	Herbicidal Activity (% Inhibition at 100 mg/L)
H-1	H	85%	45%
H-2	4-Cl	82%	78%
H-3	4-CF₃	79%	92%
H-4	4-OCH₃	88%	55%
H-5	2,4-diCl	75%	88%

Insight: The data suggests that electron-withdrawing groups (e.g., -Cl, -CF₃) on the aniline ring significantly enhance herbicidal activity. This insight is critical for guiding the next round of molecular design to optimize potency.[2]

Application in Fungicide Synthesis: A Scaffold for Novel Antifungals

The pyrimidine core is also prevalent in several commercial fungicides.[12] The development of new fungicides is essential for controlling plant diseases and managing resistance to existing treatments.[13] 4-Chloro-2-isopropyl-5-nitropyrimidine provides a robust platform for creating novel antifungal agents.

Rationale and Synthetic Workflow

The synthetic logic mirrors that of herbicide development: leveraging the reactive C4-chloro position for nucleophilic substitution. For fungicides, nucleophiles such as heterocyclic amines (e.g., morpholine, piperidine) or substituted thiophenols are often employed to generate compounds that can interfere with fungal-specific biological processes.

Caption: General workflow for synthesizing fungicide candidates via SNAr.

Protocol: Synthesis of a 4-Thiophenyl-2-isopropyl-5-nitropyrimidine Derivative

This protocol provides a method for introducing a thioether linkage, a common feature in many bioactive compounds, onto the pyrimidine scaffold.

Materials:

• 4-Chloro-2-isopropyl-5-nitropyrimidine

• 4-Chlorothiophenol

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Diethyl Ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Nucleophile Preparation: In a dry flask under nitrogen, suspend NaH (1.3 eq) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Thiol Addition: Add a solution of 4-Chlorothiophenol (1.2 eq) in THF dropwise to the NaH suspension. Stir for 20 minutes at 0 °C to form the sodium thiophenolate salt. This pre-formation of the potent nucleophile is key to the reaction's success.

• Addition of Pyrimidine: Add a solution of 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 eq) in THF to the thiophenolate solution at 0 °C.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 3-5 hours, monitoring by TLC.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extraction and Washing: Extract the mixture with diethyl ether. Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography to yield the target thioether.

Mechanistic Insight: Inhibition of Dihydroorotate Dehydrogenase (DHODH)

A groundbreaking mode of action for some modern herbicides is the inhibition of dihydroorotate dehydrogenase (DHODH).[10][11][14] This discovery provides a new way to combat weeds, especially those resistant to older herbicides.[10]

Causality: DHODH is a critical enzyme in the de novo pyrimidine biosynthesis pathway, which produces the building blocks for DNA and RNA.[14][15] Plants are highly dependent on this pathway for growth and development. By designing molecules derived from 4-Chloro-2-isopropyl-5-nitropyrimidine that inhibit DHODH, we can effectively starve the weed of essential nucleotides, leading to growth cessation and death.[11] This mode of action is particularly attractive as it is the first new herbicidal target identified in over three decades.[10][14]

Caption: Inhibition of the DHODH enzyme blocks the pyrimidine synthesis pathway.

Protocol: In Vitro DHODH Inhibition Assay

This self-validating protocol allows for the quantitative assessment of newly synthesized compounds as DHODH inhibitors.

Materials:

• Purified recombinant plant DHODH enzyme

• Assay Buffer (e.g., 100 mM HEPES, pH 8.0, 150 mM NaCl, 10% glycerol)

• Dihydroorotate (substrate)

• 2,6-Dichloroindophenol (DCIP) (electron acceptor)

• Decylubiquinone (co-factor)

• Test compounds (dissolved in DMSO)

• 96-well microplate

• Spectrophotometer (plate reader)

Procedure:

• Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Assay Mix: In each well of a 96-well plate, add assay buffer, decylubiquinone, and DCIP.

• Compound Addition: Add 1 µL of the test compound dilution to the appropriate wells. Include wells with DMSO only (negative control) and a known DHODH inhibitor (positive control, e.g., A77 1726[15]).

• Enzyme Addition: Add the purified DHODH enzyme to all wells except for a "no enzyme" blank.

• Initiation: Start the reaction by adding the substrate, dihydroorotate, to all wells.

• Measurement: Immediately place the plate in a spectrophotometer and measure the decrease in absorbance at 600 nm (the wavelength at which DCIP reduction is monitored) over time.

• Data Analysis: Calculate the initial reaction rate for each concentration of the test compound. Plot the percent inhibition versus compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).

Conclusion and Future Outlook

4-Chloro-2-isopropyl-5-nitropyrimidine is a demonstrably powerful and versatile intermediate for modern agrochemical research. Its inherent reactivity allows for the rapid and efficient generation of diverse chemical libraries targeting both established and novel biological pathways in weeds and fungi. The protocols and mechanistic insights provided here serve as a foundational guide for researchers aiming to develop the next generation of crop protection agents. The ongoing challenge of resistance necessitates a continued focus on discovering new modes of action, and scaffolds like this pyrimidine derivative will be instrumental in achieving that goal, ensuring greater food security and sustainable agricultural practices.

References

• ACS Publications. (2025). Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry.
• ResearchGate. (2023). A Novel mechanism of herbicide action through disruption of pyrimidine biosynthesis.
• PubMed. (2023). A Novel mechanism of herbicide action through disruption of pyrimidine biosynthesis.
• PMC - NIH. (2023). A novel mechanism of herbicide action through disruption of pyrimidine biosynthesis.
• Growing Science. (2023). Studying the toxicity and structure-activity relationships of some synthesized polyfunctionalized pyrimidine compounds as potential insecticides.
• Benchchem. (2025). A Comparative Guide to the Structure-Activity Relationships of Pyrimidine Derivatives.
• PubMed. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review.
• ResearchGate. Structure-Activity Relationships of Pyrimidine Derivatives and Their Biological Activity – A Review.
• Santa Cruz Biotechnology. DHODH Inhibitors.
• MDPI. (2023). Synthesis, Herbicidal Activity, Mode of Action, and In Silico Analysis of Novel Pyrido[2,3-d]pyrimidine Compounds.
• PMC - NIH. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives.
• arkat usa. Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione.
• PubMed. (2022). 4-Nitropyrazolin-5-ones as Readily Available Fungicides of the Novel Structural Type for Crop Protection: Atom-Efficient Scalable Synthesis and Key Structural Features Responsible for Activity.
• ResearchGate. (2025). Synthesis and herbicidal activity of new substituted 2-and 4-pyrimidinyloxyphenoxypropionate derivatives.
• Benchchem. (2025). A Comparative Guide to the Reaction Mechanisms of 4-Chloro-2-methyl-3-nitropyridine.
• Benchchem. (2025). Application Notes: Mechanism and Synthetic Utility of Nucleophilic Substitution Reactions on 2,4-Dichloro-5-nitropyridine.

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Application Notes and Protocols for the Use of 4-Chloro-2-isopropyl-5-nitropyrimidine in the Synthesis of Kinase Inhibitors

Introduction: The Pyrimidine Scaffold as a Cornerstone in Kinase Inhibitor Design

Protein kinases, as central regulators of cellular signaling pathways, have emerged as one of the most significant classes of drug targets, particularly in oncology.[1] The design of small molecule inhibitors that can selectively modulate the activity of specific kinases is a cornerstone of modern drug discovery. Within the vast chemical space of kinase inhibitors, the pyrimidine core has established itself as a "privileged scaffold".[2][3] Its structural resemblance to the adenine base of ATP allows it to form key hydrogen bonding interactions with the hinge region of the kinase active site, a critical factor for potent and selective inhibition.[1]

This application note provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the synthesis and application of a highly functionalized pyrimidine building block: 4-Chloro-2-isopropyl-5-nitropyrimidine . The strategic placement of the chloro, isopropyl, and nitro groups on the pyrimidine ring offers a versatile platform for the synthesis of a diverse array of potential kinase inhibitors. The electron-withdrawing nitro group strongly activates the C4 position for nucleophilic aromatic substitution (SNAr), the primary reaction for introducing various amine-containing fragments that can interact with the kinase active site.[3][4] The isopropyl group at the C2 position can provide beneficial steric interactions within the ATP binding pocket, potentially enhancing selectivity and potency.[5]

This document will provide detailed, step-by-step protocols for the plausible synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine and its subsequent use in the synthesis of kinase inhibitor precursors. We will also delve into the mechanistic rationale behind these synthetic transformations and the strategic importance of the substituents in the context of kinase binding.

Chemical Properties and Reactivity Profile

4-Chloro-2-isopropyl-5-nitropyrimidine is a highly reactive electrophile, primed for nucleophilic aromatic substitution (SNAr). The reactivity of the pyrimidine ring is significantly influenced by its substituents:

• 4-Chloro Group: This serves as an excellent leaving group in SNAr reactions, allowing for the introduction of a wide range of nucleophiles.[3][6]

• 5-Nitro Group: As a potent electron-withdrawing group, the nitro group dramatically increases the electrophilicity of the pyrimidine ring, particularly at the C4 and C6 positions. This activation is crucial for facilitating SNAr reactions under mild conditions.[3][4]

• 2-Isopropyl Group: This lipophilic group can play a significant role in the Structure-Activity Relationship (SAR) of the final kinase inhibitor. It can occupy hydrophobic pockets within the ATP binding site, contributing to both the potency and selectivity of the inhibitor.[5]

The primary and most synthetically useful reaction of 4-Chloro-2-isopropyl-5-nitropyrimidine is the SNAr reaction at the C4 position with amine nucleophiles. This reaction is the key step in building the core structure of many pyrimidine-based kinase inhibitors.

Synthetic Protocols

While direct literature on the synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine is not abundant, a robust synthetic route can be proposed based on well-established pyrimidine chemistry. The following protocols provide a plausible and scientifically sound approach for the preparation of this key intermediate and its subsequent use.

Protocol 1: Synthesis of the Precursor 4,6-Dihydroxy-2-isopropyl-5-nitropyrimidine

This protocol is adapted from a known procedure for the nitration of a related dihydroxypyrimidine.[7]

Reaction Scheme:

Caption: Synthesis of 4,6-Dihydroxy-2-isopropyl-5-nitropyrimidine.

Materials:

• 4,6-Dihydroxy-2-isopropylpyrimidine

• 100% Nitric acid (HNO₃)

• Ice

• Deionized water

• Phosphorus pentoxide (P₂O₅) for drying

Procedure:

• To a flask containing 500 mL of 100% nitric acid, cooled to 0 °C in an ice bath, slowly add 220 g of 4,6-dihydroxy-2-isopropyl-pyrimidine with stirring.

• Maintain the temperature at 0 °C and continue stirring for 1 hour.

• Carefully pour the reaction mixture onto a large volume of crushed ice with vigorous stirring.

• Allow the ice to melt, and collect the precipitated solid by vacuum filtration.

• Wash the solid thoroughly with cold deionized water.

• Dry the product in a vacuum desiccator over phosphorus pentoxide to yield 4,6-dihydroxy-2-isopropyl-5-nitro-pyrimidine.[7]

Protocol 2: Chlorination of 4,6-Dihydroxy-2-isopropyl-5-nitropyrimidine

This protocol is a general and widely used method for the chlorination of hydroxypyrimidines using phosphorus oxychloride (POCl₃).[8][9][10]

Reaction Scheme:

Caption: Chlorination of the dihydroxy-nitropyrimidine precursor.

Materials:

• 4,6-Dihydroxy-2-isopropyl-5-nitropyrimidine

• Phosphorus oxychloride (POCl₃)

• N,N-Diisopropylethylamine (DIPEA) or another suitable base (optional, but can facilitate the reaction)

• Ice

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend the 4,6-dihydroxy-2-isopropyl-5-nitropyrimidine in an excess of phosphorus oxychloride (POCl₃).

• Optionally, a catalytic amount of a tertiary amine base such as N,N-diisopropylethylamine (DIPEA) can be added.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and carefully quench by slowly pouring it onto crushed ice with vigorous stirring.

• Extract the aqueous mixture with ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4,6-dichloro-2-isopropyl-5-nitropyrimidine.

• Purify the crude product by column chromatography on silica gel if necessary.

Note on Regioselectivity: The above protocol will likely yield the 4,6-dichloro derivative. For the synthesis of the target 4-Chloro-2-isopropyl-5-nitropyrimidine, a selective mono-chlorination or a subsequent selective reduction of the 6-chloro group would be necessary. A more direct, though less documented, route would be the direct chlorination of 2-isopropyl-4-hydroxy-5-nitropyrimidine.

Protocol 3: Nucleophilic Aromatic Substitution (SNAr) with an Aniline Derivative

This protocol describes the key step in the synthesis of a kinase inhibitor precursor, where the 4-chloro group is displaced by an amine nucleophile. This is a general procedure applicable to a wide range of anilines.[11][12]

Reaction Scheme:

Sources

• 1. How protein kinase inhibitors bind to the hinge region of the target protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. The definition of the toxicologically relevant applicability domain for the SNAr reaction for substituted pyridines and pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A detailed thermodynamic profile of cyclopentyl and isopropyl derivatives binding to CK2 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in ... - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ03495J [pubs.rsc.org]
• 7. prepchem.com [prepchem.com]
• 8. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. 4,6-Dichloro-5-nitropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Characterization of 4-Chloro-2-isopropyl-5-nitropyrimidine: Application Note &amp; Protocols

This Application Note is structured to serve as a definitive technical guide for the characterization of 4-Chloro-2-isopropyl-5-nitropyrimidine , a high-value heterocyclic intermediate.

H ClN O )

Introduction & Chemical Context

4-Chloro-2-isopropyl-5-nitropyrimidine is a critical electrophilic scaffold used in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and Bcl-2 family antagonists.[1][2]

Its reactivity is defined by two key functional handles:

• C4-Chlorine: Highly activated for Nucleophilic Aromatic Substitution (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) due to the electron-withdrawing effect of the para-nitro group and the pyrimidine ring nitrogens.[2]

• C5-Nitro Group: Serves as a latent amine (via reduction) or an electron sink to facilitate the ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  reaction at C4.[2]

Critical Analytical Challenge: The C4-chlorine is labile. Improper handling or protic solvents can lead to artifactual hydrolysis (yielding the 4-hydroxy impurity) or solvolysis (yielding alkoxy derivatives).[1][2] This protocol emphasizes non-nucleophilic sample preparation to ensure data integrity.[1][2]

Structural Confirmation (Spectroscopy)[1]

Nuclear Magnetic Resonance (NMR)

Rationale:

H NMR provides the primary confirmation of the isopropyl group integrity and the regiochemistry of the pyrimidine ring.[2]

Predicted ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

H NMR Data (400 MHz, DMSO- ): | Shift ( ppm) | Multiplicity | Integration | Assignment | Mechanistic Insight | | :--- | :--- | :--- | :--- | :--- | | 9.35 | Singlet (s) | 1H | H-6 | Highly deshielded due to the adjacent Nitro group and Ring Nitrogen.[2] | | 3.15 | Septet (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> Hz) | 1H | CH (Isopropyl) | Characteristic methine proton coupling to two methyl groups. | | 1.28 | Doublet (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> Hz) | 6H | CH (Isopropyl) | Equivalent methyl groups indicating free rotation. |

Self-Validating Check:

• The absence of a broad singlet around 13.0 ppm confirms no residual starting material (4-hydroxy-2-isopropyl-5-nitropyrimidine).[1][2]

• Integration ratio must be strictly 1:1:6.[1][2]

Mass Spectrometry (LC-MS)

Rationale: Confirms molecular weight and elemental composition, specifically the presence of Chlorine.[2][3]

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ).[3]

• Molecular Weight: 201.61 g/mol .[1][2]

• Target Ion: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  202.0 (Monoisotopic).[2]

• Isotopic Pattern (Critical): You must observe a 3:1 ratio between ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  202.0 ( Cl) and 204.0 ( Cl). A deviation from this ratio indicates interference or lack of chlorination.[1][2]

Chromatographic Purity Profiling (HPLC/UPLC)[1]

This method separates the target molecule from its hydrolytic degradant (4-hydroxy) and synthesis byproducts.[1][2]

Method Parameters[1][2][4][5][6][7][8]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 4.6 mm, 3.5 ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  m).[3]

  • Why? High surface area C18 provides adequate retention for the lipophilic isopropyl group while resolving polar hydrolytic impurities.[1][2]

• Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH suppresses silanol activity and keeps the basic nitrogens protonated/neutral depending on pKa).[1][2]

• Mobile Phase B: Acetonitrile (ACN).[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV at 254 nm (aromatic ring) and 290 nm (nitro-conjugation).[1][2]

• Column Temp: 30°C.

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	10	Equilibration
2.0	10	Isocratic Hold (Elute polar salts)
12.0	90	Linear Gradient (Elute Target)
15.0	90	Wash
15.1	10	Re-equilibration

Impurity Library

Impurity Name	Relative Retention Time (RRT)	Origin
4-Hydroxy-2-isopropyl-5-nitropyrimidine	~0.4 - 0.6	Hydrolysis (Reaction with H O)
Target Analyte	1.00	--
4,4'-Bis-pyrimidine dimer	~1.2 - 1.4	Over-reaction (Rare)

Detailed Experimental Protocols

Protocol A: Sample Preparation for HPLC

Objective: Prepare a stable solution that prevents in-situ hydrolysis of the C-Cl bond.[1][2]

• Weighing: Accurately weigh 10.0 mg of the substance into a 20 mL amber glass vial (protect from light).

• Solvent Choice: Add 10.0 mL of anhydrous Acetonitrile .

  • Warning: Do NOT use Methanol as the diluent.[1][2] The methoxide ion (formed in trace amounts or via equilibrium) can replace the chlorine, forming a 4-methoxy artifact (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    ) over time.

• Dissolution: Sonicate for 30 seconds. The compound should dissolve instantly.[1][2]

• Filtration: Filter through a 0.22

  m PTFE syringe filter into an HPLC vial.

• Stability Check: Inject within 4 hours. If storage is required, keep at 4°C.[1][2]

Protocol B: Rapid Identification via ATR-FTIR

Objective: QC fingerprinting without solvent consumption.[1][2]

• Background: Collect background spectrum (air).[1][2]

• Application: Place ~2 mg of solid sample on the diamond crystal.

• Key Bands to Monitor:

  • 1530 & 1350 cmngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    : Asymmetric and Symmetric NO stretch.[2]

  • ~1580 cmngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    : Pyrimidine C=N / C=C skeletal vibrations.[2]

  • ~750-800 cmngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    : C-Cl stretch (often obscured but look for strong bands in fingerprint region).[2]

  • Absence of 3200-3500 cmngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    : Confirms no -OH (hydrolysis) or -NH (reduction) impurities.[2]

Visualizations & Logic Maps

Figure 1: Analytical Characterization Workflow

This flowchart illustrates the decision matrix for characterizing the isolate.

Caption: Step-by-step logic for validating the identity and purity of the chloronitropyrimidine intermediate.

Figure 2: Degradation & Reactivity Pathways

Understanding these pathways explains the "Why" behind the specific HPLC method and solvent choices.[2]

Caption: Reactivity map showing critical degradation pathways. Avoid Methanol to prevent Artifact B.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 24903698 (Related Isomer Context). Retrieved from [Link][1]

• Reich, H. J. Bordwell pKa Table (Acidity in DMSO).[1][2][3] University of Wisconsin-Madison.[2] (Reference for acidity of pyrimidine precursors). Retrieved from [Link][1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds.[1][3] (Standard text for interpretation of Cl-isotope patterns and Nitro-aromatic NMR shifts).

Disclaimer: This guide is for research and development purposes only. All handling of chloronitropyrimidines should be conducted under a fume hood due to potential sensitization and toxicity risks.

Sources

• 1. chemscene.com [chemscene.com]
• 2. epa.gov [epa.gov]
• 3. Test Method Database | Specialty Analytical [specialtyanalytical.com]

Application Notes and Protocols for the Derivatization of 4-Chloro-2-isopropyl-5-nitropyrimidine in Biological Assays

Introduction: Unlocking the Therapeutic Potential of Substituted Pyrimidines

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active molecules, including nucleobases and a wide array of therapeutic agents.[1][2] Derivatives of pyrimidine have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] The strategic functionalization of the pyrimidine ring allows for the fine-tuning of a compound's physicochemical properties and biological targets.

4-Chloro-2-isopropyl-5-nitropyrimidine is a key starting material for the synthesis of a diverse library of substituted pyrimidines. The electron-withdrawing nitro group at the 5-position, in conjunction with the chloro substituent at the 4-position, renders the C4 carbon highly susceptible to nucleophilic aromatic substitution (SNAr).[5] This inherent reactivity provides a straightforward and efficient route to introduce a variety of functional groups, thereby enabling the exploration of structure-activity relationships and the development of novel drug candidates. This guide provides detailed protocols for the derivatization of 4-Chloro-2-isopropyl-5-nitropyrimidine and its subsequent application in biological assays, with a focus on the rationale behind the experimental design.

Safety and Handling

Prior to commencing any experimental work, it is imperative to consult the Safety Data Sheet (SDS) for 4-Chloro-2-isopropyl-5-nitropyrimidine and all other reagents.

Hazard Summary:

• 4-Chloro-2-isopropyl-5-nitropyrimidine: May be harmful if swallowed, cause skin irritation, and serious eye irritation. It may also cause respiratory irritation.[1]

• General Precautions: Handle in a well-ventilated area, preferably a chemical fume hood.[6] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7] Avoid inhalation of dust and contact with skin and eyes.[2]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Derivatization Strategies: Nucleophilic Aromatic Substitution (SNAr)

The primary route for the derivatization of 4-Chloro-2-isopropyl-5-nitropyrimidine is through nucleophilic aromatic substitution (SNAr). The electron-deficient nature of the pyrimidine ring, exacerbated by the nitro group, facilitates the displacement of the chloride at the C4 position by a wide range of nucleophiles.

Caption: General mechanism of the SNAr reaction on 4-Chloro-2-isopropyl-5-nitropyrimidine.

Protocol 1: Synthesis of 4-Amino-2-isopropyl-5-nitropyrimidine Derivatives

The reaction with primary and secondary amines is a common and effective method for generating a library of compounds for biological screening.

Rationale: The choice of base is critical to deprotonate the amine nucleophile, increasing its nucleophilicity, and to neutralize the HCl generated during the reaction. A non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is preferred to avoid competition with the desired amine nucleophile. The solvent should be inert to the reaction conditions and capable of dissolving the reactants. Dichloromethane (DCM), acetonitrile (ACN), or dimethylformamide (DMF) are suitable choices.

Step-by-Step Protocol:

• To a solution of 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 eq) in anhydrous DCM (0.2 M) in a round-bottom flask, add the desired amine (1.1 eq).

• Add triethylamine (1.5 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-amino-2-isopropyl-5-nitropyrimidine derivative.

Parameter	Condition	Rationale
Solvent	Anhydrous Dichloromethane (DCM)	Inert, good solubility for reactants.
Base	Triethylamine (TEA)	Non-nucleophilic, neutralizes HCl byproduct.
Temperature	Room Temperature	Sufficient for most amine substitutions.
Monitoring	Thin Layer Chromatography (TLC)	To track reaction completion.

Protocol 2: Synthesis of 4-Thioether-2-isopropyl-5-nitropyrimidine Derivatives

Thiol nucleophiles readily displace the chloride to form thioether derivatives.

Rationale: Thiols are generally more nucleophilic than their corresponding alcohols.[8] A base is required to deprotonate the thiol to the more nucleophilic thiolate. Potassium carbonate is a suitable base for this transformation. DMF is a good solvent choice due to its polar aprotic nature, which can accelerate SNAr reactions.

Step-by-Step Protocol:

• To a suspension of potassium carbonate (2.0 eq) in anhydrous DMF (0.2 M) in a round-bottom flask, add the desired thiol (1.2 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 eq) in a minimal amount of DMF.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine (2x), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Parameter	Condition	Rationale
Solvent	Anhydrous Dimethylformamide (DMF)	Polar aprotic, accelerates SNAr.
Base	Potassium Carbonate (K₂CO₃)	Deprotonates thiol to thiolate.
Temperature	Room Temperature	Generally sufficient for thiolate reactions.
Work-up	Aqueous extraction	To remove DMF and inorganic salts.

Protocol 3: Synthesis of 4-Alkoxy/Aryloxy-2-isopropyl-5-nitropyrimidine Derivatives

The synthesis of ether derivatives can be achieved using alcohols or phenols as nucleophiles.

Rationale: Alcohols and phenols are generally weaker nucleophiles than amines and thiols. Therefore, a strong base such as sodium hydride (NaH) is often required to generate the more reactive alkoxide or phenoxide. Anhydrous conditions are crucial as NaH reacts violently with water. Tetrahydrofuran (THF) is a common aprotic solvent for reactions involving NaH.

Step-by-Step Protocol:

• To a suspension of sodium hydride (60% dispersion in mineral oil, 1.5 eq) in anhydrous THF (0.2 M) under an inert atmosphere (e.g., nitrogen or argon) in a flame-dried round-bottom flask, add the desired alcohol or phenol (1.2 eq) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add a solution of 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 eq) in a minimal amount of anhydrous THF.

• Stir the reaction at room temperature or heat to reflux if necessary, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine (2x), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Parameter	Condition	Rationale
Solvent	Anhydrous Tetrahydrofuran (THF)	Aprotic, compatible with NaH.
Base	Sodium Hydride (NaH)	Strong base to generate alkoxide/phenoxide.
Atmosphere	Inert (N₂ or Ar)	To prevent quenching of NaH by moisture.
Quenching	Slow addition of water at 0 °C	To safely neutralize excess NaH.

Characterization of Derivatives

The synthesized compounds should be thoroughly characterized to confirm their structure and purity.

Caption: Workflow for the characterization of synthesized pyrimidine derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation.[5] The disappearance of the signal corresponding to the C4-H in the starting material and the appearance of new signals corresponding to the introduced nucleophile are indicative of a successful reaction.

• Mass Spectrometry (MS): LC-MS can be used to confirm the molecular weight of the product.[1] High-resolution mass spectrometry (HRMS) provides the exact mass, which can be used to determine the elemental composition.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final compound.

Application in Biological Assays

Substituted 2-isopropyl-5-nitropyrimidines have been investigated for a range of biological activities, particularly as anticancer agents and kinase inhibitors.[9][10]

Anticancer Activity Screening

A common initial screen for anticancer activity is the MTT assay, which measures cell viability.

Protocol: MTT Assay for Cell Viability

• Seed cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Prepare serial dilutions of the synthesized pyrimidine derivatives in cell culture medium.

• Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plates for 48-72 hours.

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the MTT to formazan crystals.

• Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).[8]

Kinase Inhibition Assays

Many pyrimidine derivatives function as kinase inhibitors by competing with ATP for binding to the active site of the kinase.[11]

Protocol: In Vitro Kinase Inhibition Assay (Generic)

• Prepare a reaction buffer containing the kinase of interest (e.g., a specific cyclin-dependent kinase), a substrate peptide, and ATP.

• Add the synthesized pyrimidine derivatives at various concentrations to the reaction mixture.

• Initiate the kinase reaction by adding a metal cofactor (e.g., MgCl₂).

• Incubate the reaction at a specific temperature for a set period.

• Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as radiometric assays (using ³²P-ATP), fluorescence-based assays, or antibody-based detection (e.g., ELISA).

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC₅₀ value.

Assay Type	Principle	Endpoint
MTT Assay	Measures metabolic activity of viable cells.	Cell viability (IC₅₀).
Kinase Assay	Measures the phosphorylation of a substrate by a kinase.	Kinase activity (IC₅₀).

Conclusion

4-Chloro-2-isopropyl-5-nitropyrimidine is a versatile and reactive building block for the synthesis of a wide range of substituted pyrimidines. The straightforward derivatization via nucleophilic aromatic substitution allows for the rapid generation of compound libraries for biological screening. The protocols outlined in this guide provide a solid foundation for the synthesis, characterization, and biological evaluation of these promising compounds in the quest for novel therapeutic agents.

References

• 3M. (n.d.). Safety Data Sheet. [Link]

• Fathalla, O. A., & El-Essawy, F. A. (2010). Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. ARKIVOC, 2010(11), 135-151.
• Mąkosza, M., & Wojciechowski, K. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Organic Letters, 24(1), 224-228.
• Lee, J. H., et al. (2001). Nucleophilic substitution reactions of 4,5-dichloro-2-methyl-6-nitro-2h-pyridazin-3-one. Journal of Heterocyclic Chemistry, 38(3), 679-682.
• Havelka, M., et al. (2011). 5-Substituted 3-isopropyl-7-[4-(2-pyridyl)benzyl]amino-1(2)H-pyrazolo[4,3-d]pyrimidines with anti-proliferative activity as potent and selective inhibitors of cyclin-dependent kinases. Journal of Medicinal Chemistry, 54(11), 3847-3859.
• Chen, C. H., et al. (2020). Fluoropyrimidin-2,4-dihydroxy-5-isopropylbenzamides as antitumor agents against CRC and NSCLC cancer cells. European Journal of Medicinal Chemistry, 203, 112589.

• PubChem. (n.d.). 4-Chloro-5-isopropyl-2-methylpyrimidine. [Link]

• European Patent Office. (2013). Novel synthesis of substituted 4-amino-pyrimidines (EP2307355B1).
• Zupančič, Š., et al. (2008). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. Journal of Heterocyclic Chemistry, 45(4), 1047-1056.

• Reich, H. J. (2020). NMR Spectroscopy. University of Wisconsin-Madison. [Link]

• Gualpa, V. H., et al. (2022).

• Chemistry Steps. (2021). Reactions of Thiols. [Link]

• Ghorab, M. M., & Alsaid, M. S. (2016).
• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
• Townsend, L. B., et al. (1991). Synthesis, antiproliferative, and antiviral activity of certain 4-substituted and 4,5-disubstituted 7-[(1,3-dihydroxy-2-propoxy)methyl]pyrrolo[2,3-d]pyrimidines. Journal of Medicinal Chemistry, 34(7), 2185-2192.
• Wang, Y., et al. (2015). Improved Synthesis of the Thiophenol Precursor N-(4-Chloro-3-mercaptophenyl)picolinamide for Making the mGluR4 PET Ligand. Molecules, 20(12), 21677-21686.
• Lee, H. W., et al. (2014). Novel 2,4-dianilino-5-fluoropyrimidine derivatives possessing ALK inhibitory activities. Bioorganic & Medicinal Chemistry Letters, 24(14), 3047-3051.
• Larsson, D., et al. (2023). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. ACS Omega, 8(42), 39673-39683.

• ResearchGate. (n.d.). 1 H (a) and 13 C (b) NMR spectra of.... [Link]

• Newman, M. S., & Karnes, H. A. (1966). 2-Naphthalenethiol. Organic Syntheses, 46, 6.
• Dumanović, D., & Kosanović, D. (1994).

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• 2. Synthesis, antiproliferative, and antiviral activity of certain 4-substituted and 4,5-disubstituted 7-[(1,3-dihydroxy-2-propoxy)methyl]pyrrolo[2,3-d]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Improved Synthesis of the Thiophenol Precursor N-(4-Chloro-3-mercaptophenyl)picolinamide for Making the mGluR4 PET Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. alliedacademies.org [alliedacademies.org]
• 9. researchgate.net [researchgate.net]
• 10. Fluoropyrimidin-2,4-dihydroxy-5-isopropylbenzamides as antitumor agents against CRC and NSCLC cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Type II Kinase Inhibitors Library [chemdiv.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

Welcome to the technical support guide for the synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges associated with this synthesis and ultimately improve your reaction yields and product purity.

Synthesis Overview: The Core Reaction Pathway

The synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine is typically achieved through a two-step process starting from 2-isopropyl-4,6-dihydroxypyrimidine. This precursor is first nitrated to introduce the nitro group at the 5-position, followed by a chlorination reaction to replace the hydroxyl group at the 4-position with a chlorine atom. Understanding the nuances of each step is critical for a successful outcome.

Core Synthetic Workflow

Caption: A typical workflow for the synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine.

Troubleshooting Guide: Common Issues and Solutions

This section is formatted as a series of questions and answers to address specific problems you may encounter during the synthesis.

Question 1: My overall yield is consistently low. What are the most common causes?

Low yields can be frustrating and often stem from issues in either the nitration or chlorination step, or during the workup. Let's break down the possibilities.

Potential Cause A: Incomplete Nitration

The pyrimidine ring needs to be sufficiently activated for nitration to occur efficiently.

• Expert Insight: The nitration of dihydroxypyrimidines can be challenging. In some cases, nitration in concentrated sulfuric acid can lead to the formation of dinitro derivatives, which may complicate the subsequent steps.[1]

• Solution:

  • Monitor the Reaction: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of the starting material.

  • Optimize Nitrating Agent: A mixture of nitric acid and trichloroacetic acid in an acetic acid solvent has been shown to be effective for similar substrates, potentially offering a milder alternative to concentrated sulfuric acid.[1]

  • Temperature Control: Ensure the reaction temperature is maintained as specified in your protocol. Deviations can lead to incomplete reactions or byproduct formation.

Potential Cause B: Inefficient Chlorination

The conversion of the hydroxyl group to a chlorine atom is a critical and often problematic step.

• Expert Insight: Phosphorus oxychloride (POCl₃) is a common and effective chlorinating agent for this transformation.[1][2] However, the reaction is sensitive to temperature and moisture.

• Solution:

  • Ensure Anhydrous Conditions: Any moisture present will consume the POCl₃ and can lead to the formation of undesired phosphate byproducts. Ensure your glassware is oven-dried and the starting material is anhydrous.

  • Temperature and Reflux: The reaction often requires heating to reflux to proceed to completion. A reaction time of several hours at an elevated temperature (e.g., 75-110°C) is typical.[2][3]

  • Excess Reagent: Using a stoichiometric excess of POCl₃ can help drive the reaction to completion.

Potential Cause C: Product Degradation During Workup

The target molecule, 4-Chloro-2-isopropyl-5-nitropyrimidine, is susceptible to degradation, particularly hydrolysis.

• Expert Insight: Chloropyrimidines, especially those activated by an electron-withdrawing nitro group, are sensitive to water and high temperatures, which can lead to significant product loss during the workup phase.[4] The workup process must be carefully controlled, often at low temperatures.[5]

• Solution:

  • Low-Temperature Quenching: After the chlorination reaction, the excess POCl₃ must be removed or quenched. This is typically done by slowly adding the reaction mixture to ice water or an ice/bicarbonate solution.[2][6] This step must be performed carefully to control the exothermic reaction and keep the temperature low, minimizing hydrolysis of the product.

  • Efficient Extraction: Once quenched, the product should be immediately extracted into a suitable organic solvent like dichloromethane or ethyl acetate.[6][7]

  • Avoid Prolonged Heating: During solvent removal, use a rotary evaporator at a reduced pressure and moderate temperature to avoid thermal degradation.

Problem	Potential Cause	Recommended Solution
Low Overall Yield	Incomplete Nitration	Monitor reaction by TLC/LC-MS; consider alternative nitrating agents like HNO₃/trichloroacetic acid.[1]
Inefficient Chlorination	Ensure anhydrous conditions; use excess POCl₃ and maintain reflux temperature.[2]
Product Degradation during Workup	Quench the reaction mixture in ice-water at a low temperature; perform extraction promptly; avoid excessive heating during solvent evaporation.[4][5]
Presence of Multiple Spots on TLC	Formation of Hydrolysis Byproducts	Maintain low temperatures during workup and use anhydrous solvents for extraction and purification.[4]
Incomplete Chlorination	Increase reaction time or temperature for the chlorination step; ensure sufficient POCl₃ is used.[2]
Difficulty in Product Purification	Persistent Impurities (e.g., starting material)	Optimize the reaction conditions of the preceding step to ensure full conversion; utilize column chromatography with an appropriate solvent gradient for separation.[8][9]

Question 2: My final product is impure. What are the likely byproducts and how can I avoid them?

Impurity issues often point to side reactions or incomplete conversions.

Potential Byproduct A: 2-isopropyl-5-nitro-4,6-dihydroxypyrimidine (Unreacted Starting Material)

• Identification: This will appear as a more polar spot on TLC compared to the product and will have a different mass in LC-MS analysis.

• Cause: Incomplete chlorination.

• Prevention: As discussed in the low yield section, ensure anhydrous conditions, use sufficient POCl₃, and allow for adequate reaction time and temperature.[2]

Potential Byproduct B: 4-Hydroxy-2-isopropyl-5-nitropyrimidine (Hydrolysis Product)

• Identification: This byproduct is more polar than the desired product and can be identified by LC-MS.

• Cause: Exposure of the 4-chloro product to water, especially at elevated temperatures or non-neutral pH during the workup.[4][8]

• Prevention: The key is a carefully controlled, cold workup. Neutralize acidic conditions promptly but gently after quenching, and minimize the time the product spends in the aqueous phase.

Question 3: The chlorination step with POCl₃ is not working well. Are there any alternatives or additives?

While POCl₃ is standard, its reactivity can sometimes be inconsistent.

• Expert Insight: In some cases, additives are used to facilitate the chlorination. For instance, the addition of phosphorus pentachloride (PCl₅) along with POCl₃ can enhance the chlorination of certain heterocyclic systems.[6] The use of a catalytic amount of a tertiary amine like N,N-diethylaniline has also been reported, but this can sometimes lead to the formation of amine-substituted side products, which can complicate purification.[5]

• Recommendation: Before exploring additives, first ensure that the fundamental parameters of your reaction (anhydrous conditions, temperature, time) are optimized. If issues persist, the addition of a small amount of PCl₅ could be trialed. Approach the use of amine catalysts with caution due to the potential for side product formation.[5]

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of these reactions?

For both the nitration and chlorination steps, Thin Layer Chromatography (TLC) is an effective and rapid method. Use a solvent system that provides good separation between your starting material and product (e.g., a mixture of ethyl acetate and hexane). Staining with potassium permanganate or visualization under UV light can help identify the spots. For more precise tracking, especially for identifying byproducts, LC-MS is invaluable.

Q2: What are the critical safety precautions when working with POCl₃ and nitrating agents?

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Fume Hood: Both nitrating agents and phosphorus oxychloride are highly corrosive and toxic. All manipulations must be performed in a well-ventilated chemical fume hood.

• Quenching: The quenching of POCl₃ with water is highly exothermic and releases HCl gas. This must be done slowly, with efficient cooling and stirring, in a fume hood.

• Waste Disposal: All waste materials should be disposed of according to your institution's hazardous waste guidelines.

Q3: How should I purify the final product?

The crude product obtained after extraction is often an oil or a solid. Purification can typically be achieved by:

• Column Chromatography: Using silica gel with a gradient elution of hexane and ethyl acetate is a common method to separate the product from less polar impurities and more polar byproducts.[8][9]

• Recrystallization: If a solid crude product is obtained, recrystallization from a suitable solvent (e.g., ethanol, hexane, or a mixture) can be an effective purification method.

Detailed Experimental Protocols

The following protocols are generalized procedures and should be adapted based on the specific scale and equipment of your laboratory.

Protocol 1: Nitration of 2-isopropyl-4,6-dihydroxypyrimidine

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool a mixture of trichloroacetic acid and acetic acid to 0-5 °C in an ice bath.

• Addition of Starting Material: Slowly add the 2-isopropyl-4,6-dihydroxypyrimidine to the cooled acid mixture while stirring.

• Nitration: Add nitric acid dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 4-6 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

• Workup: Carefully pour the reaction mixture into ice water. The nitrated product should precipitate.

• Isolation: Collect the solid by vacuum filtration, wash with cold water until the filtrate is neutral, and dry under vacuum to yield 2-isopropyl-5-nitro-4,6-dihydroxypyrimidine.[1]

Protocol 2: Chlorination of 2-isopropyl-5-nitro-4,6-dihydroxypyrimidine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend the dried 2-isopropyl-5-nitro-4,6-dihydroxypyrimidine in an excess of phosphorus oxychloride (POCl₃).

• Reaction: Heat the mixture to reflux (approximately 105-110 °C) and maintain for 3-5 hours. Monitor the reaction progress by TLC or LC-MS.[2]

• Removal of Excess POCl₃: After the reaction is complete, cool the mixture to room temperature and remove the excess POCl₃ under reduced pressure (use a trap to capture the corrosive vapors).

• Workup (Quenching): In a separate flask, prepare a large volume of ice water. Very slowly and carefully, add the reaction residue to the ice water with vigorous stirring in a fume hood.[6]

• Extraction: Extract the aqueous mixture multiple times with an organic solvent such as dichloromethane or ethyl acetate.

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude 4-Chloro-2-isopropyl-5-nitropyrimidine.[7]

• Purification: Purify the crude product by silica gel column chromatography.

References

• CN111763175A - Purification method of 4, 6-dichloro-2- (thiopropyl) -5-aminopyrimidine.
• Technical Support Center: Optimization of 4-Chloropyrimidine Substitution Reactions - Benchchem.
• Nitropyridines in the Synthesis of Bioactive Molecules - MDPI.
• Supplementary Information Synthetic routes to compounds 5 and 10-19 - The Royal Society of Chemistry.
• An Efficient and Convenient Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine.
• An In-Depth Technical Guide to the Synthesis of 4-Amino-2-chloro-5-iodopyrimidine - Benchchem.
• Synthesis of 2-chloro-5-nitropyridine - PrepChem.com.
• How is 2-Chloro-4-methyl-5-nitropyridine synthesized? - FAQ - Guidechem.
• 2-Chloro-4-methyl-5-nitropyridine synthesis - ChemicalBook.
• WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google Patents.
• Identification and removal of byproducts in 5-(1-Chlorovinyl)-2,4-dichloropyrimidine synthesis - Benchchem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. guidechem.com [guidechem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google Patents [patents.google.com]
• 6. 2-Chloro-4-methyl-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 7. CN111763175A - Purification method of 4, 6-dichloro-2- (thiopropyl) -5-aminopyrimidine - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]

side reactions in the synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

Technical Support Center: Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

Executive Summary: The Reactivity Profile

As a Senior Application Scientist, I often see researchers underestimate the reactivity of 4-Chloro-2-isopropyl-5-nitropyrimidine . The presence of the 5-nitro group is the defining feature of this synthesis. It acts as a powerful electron-withdrawing group (EWG), significantly activating the C4 position for nucleophilic attack.

While this activation facilitates the chlorination of the precursor (2-isopropyl-5-nitropyrimidin-4-ol), it creates a "Goldilocks" window for processing:

• Too reactive: The product is highly susceptible to hydrolysis during aqueous workup.

• Side-reaction prone: The activated product readily reacts with unreacted starting material to form ether-linked dimers.

This guide moves beyond standard protocols to address the why and how of these specific failure modes.

Visualizing the Reaction Landscape

The following diagram illustrates the primary reaction pathway and the critical divergence points where side reactions occur.

Caption: Mechanistic pathway showing the conversion of the hydroxy precursor to the chloro-product and the competitive formation of dimer and hydrolysis impurities.

Troubleshooting Guide: Critical Failure Modes

Module A: The "Dimer" Impurity (O-Alkylation)

Symptom: LCMS shows a peak with Mass = [2 x Product - HCl]. The Mechanism: The 5-nitro group makes the product (4-chloro) an excellent electrophile. If the reaction mixture contains both the product and unreacted starting material (which is nucleophilic at the oxygen), they will couple to form a symmetric ether dimer.

Q: Why is the dimer forming despite using excess POCl3? A: This is often a mixing and base issue , not just stoichiometry.

• Causality: If you add the base (e.g.,

  -diethylaniline or DIEA) too quickly to a mixture of SM and POCl3, you generate a high local concentration of the deprotonated starting material (highly nucleophilic) in the presence of the newly formed product.

• Solution:

  • Pre-activation: Dissolve SM in POCl3 before adding the base. This ensures the SM is silylated/phosphorylated and less nucleophilic before the base catalyzes the elimination.

  • Temperature Ramp: Do not rush to reflux. Allow the intermediate phosphoryl species to form at lower temperatures (

    ) before heating.

Module B: Hydrolysis During Workup

Symptom: Yield loss; reappearance of starting material after quench. The Mechanism: The 4-C position is electron-deficient. During the aqueous quench, water attacks this position, displacing the chloride. This is thermodynamically favorable and kinetically fast for 5-nitropyrimidines.

Q: My reaction was complete by TLC, but the isolated product contains 20% starting material. Why? A: You likely hydrolyzed the product during the quench.

• Causality: Quenching POCl3 is exothermic, generating HCl and heat. High temperature + Acidic water = Rapid hydrolysis. Conversely, high pH (strong base quench) also promotes nucleophilic attack by hydroxide.

• Solution:

  • The "Ice-Drip" Protocol: Quench the reaction mixture into ice-water (inverse quench), not water into the reaction. Keep the internal temperature

    .

  • pH Buffering: Do not use strong caustic (NaOH) to neutralize. Use a saturated

    or solution to maintain a pH of 7–8. Avoid pH > 9.

Module C: The "Stalled" Reaction

Symptom: Reaction stops at ~80% conversion; adding more POCl3 doesn't help. The Mechanism: Accumulation of "spent" phosphoryl species (pyrophosphoryl chlorides) that coat the solid starting material or deactivate the solvent matrix.

Q: Should I add PCl5 to push the reaction? A: Yes, cautiously.

• Causality: POCl3 acts as both solvent and reagent. As it is consumed, the solvent power decreases.

• Solution: Adding 0.1–0.2 equivalents of

  can regenerate reactive chlorophosphonium species and drive the reaction to completion [1]. However, this increases the exotherm risks.

Optimized Experimental Protocol

Objective: Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine with minimized dimer formation.

Reagents:

• 2-Isopropyl-5-nitropyrimidin-4-ol (

  eq)
• ( eq)[1]
• -Diethylaniline ( eq) or DIEA

• Solvent: Acetonitrile (optional, can run neat in POCl3)

Step-by-Step Methodology:

• Setup: In a dry 3-neck flask under nitrogen, charge the 2-Isopropyl-5-nitropyrimidin-4-ol .

• Solvent/Reagent Addition: Add

  (3.0 eq) at room temperature. Stir for 15 minutes to ensure a homogeneous slurry.

  • Note: Do not add base yet. Let the POCl3 wet the solid.

• Base Addition (Critical): Cool the mixture to

  . Add -Diethylaniline dropwise over 30 minutes.

  • Control Point: Maintain internal temp

    . This prevents the rapid exotherm that favors dimerization.

• Reaction: Remove ice bath and allow to warm to RT (

  ) for 1 hour. Then, heat to mild reflux ( ) for 2–4 hours.

  • Monitor: Check HPLC/TLC.[2] If SM > 5%, add 0.5 eq POCl3.

• Workup (The Danger Zone):

  • Concentrate the reaction mixture under reduced pressure to remove excess

    (Rotovap bath ).

  • Dilute the residue with DCM (Dichloromethane).

  • Inverse Quench: Pour the DCM solution slowly into a stirred mixture of Ice + Saturated

    .

  • Crucial: Verify pH is ~7–8. Extract immediately.

• Isolation: Dry organic layer over

  , filter, and concentrate.

Troubleshooting Matrix

Observation	Probable Cause	Corrective Action
New spot on TLC (higher Rf than product)	Dimer formation (Ether)	Reduce temp during base addition; Increase POCl3 equivalents.
Product reverts to SM during workup	Hydrolysis (Acidic/Hot)	Use Inverse Quench into Ice/NaHCO3; Keep T < 10°C.
Violent exotherm upon heating	Nitro group instability / Runaway	STOP. Cool immediately. Ensure slow ramp (10°C/10min) to reflux.
Low Yield, black tar	Polymerization/Decomposition	Reaction temp too high (>100°C). Nitro-pyrimidines are heat sensitive.

Safety Warning: Nitro Compounds

Hazard: Nitro-substituted heterocycles possess high energy potential.

• Thermal Runaway: The combination of

  and nitro compounds can lead to rapid gas evolution if overheated. Never heat this reaction in a sealed vessel without a pressure relief valve.

• Quench: The quench releases

  gas and heat. Perform in a fume hood with a blast shield.

References

• M. F. Hossain et al. "POCl3-PCl5 mixture: A robust chlorinating agent."[1] Indian Chemical Society, 2018. 3

• Vertex Pharmaceuticals. "WO2005030213A1 - 1,1,1-trifluoro-4-phenyl-4-methyl-2-(1h-pyrrolo." Google Patents. 4[5]

• D. Wang et al. "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines... Using Equimolar POCl3." Molecules, 2012.[1] 6

Sources

• 1. (PDF) POCl3 -PCl5 mixture: A robust chlorinating agent† [academia.edu]
• 2. acgpubs.org [acgpubs.org]
• 3. indianchemicalsociety.com [indianchemicalsociety.com]
• 4. WO2005030213A1 - 1,1,1-trifluoro-4-phenyl-4-methyl-2-(1h-pyrrolo - Google Patents [patents.google.com]
• 5. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 6. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 4-Chloro-2-isopropyl-5-nitropyrimidine

Executive Summary & Scope

This guide addresses the synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine , a highly reactive electrophile often used as a scaffold for kinase inhibitors and receptor antagonists.

The Core Challenge: The C5-nitro group strongly withdraws electrons, activating the C4-position. While this facilitates the desired nucleophilic aromatic substitution (

) in subsequent steps, it makes the 4-chloro product extremely sensitive to hydrolysis during the chlorination workup.

This document replaces standard operating procedures (SOPs) with a dynamic troubleshooting framework designed to maximize yield and purity.

Module 1: The Chlorination Reaction (Synthesis)[1][2]

Objective: Convert 2-isopropyl-4-hydroxy-5-nitropyrimidine (tautomer: pyrimidin-4(3H)-one) to the 4-chloro derivative.

Recommended Protocol (Baseline)

• Reagent: Phosphorus Oxychloride (

  ) [Solvent & Reagent].[1][2]

• Catalyst:

  -Diethylaniline ( ) or -Dimethylaniline.

• Stoichiometry: Substrate (1.0 equiv),

  (5.0–10.0 equiv), Base (1.0–1.5 equiv).

• Temperature: Reflux (105–110 °C).

Troubleshooting The Reaction

User Question: "My reaction is stalling at 60-70% conversion. Adding more

doesn't help."

Technical Diagnosis: The reaction proceeds via a Vilsmeier-Haack type intermediate . If the reaction stalls, it is often due to the accumulation of "spent" phosphoryl species that complex with the substrate, or insufficient activation energy to overcome the steric hindrance of the isopropyl group combined with the deactivation from the nitro group.

Solution:

• Add a Chlorinating Booster: Introduce Phosphorus Pentachloride (

  ) (0.5 – 1.0 equiv). is a more aggressive chlorinating agent and can convert the inert polyphosphoric acid byproducts back into active chlorinating species.

• Check Base Quality: Ensure your diethylaniline is dry and colorless. Oxidation products in the base can poison the active catalytic species.

User Question: "The reaction mixture turned into a black tar/solid mass."

Technical Diagnosis: This indicates thermal decomposition or polymerization . The 5-nitro group makes the pyrimidine ring electron-deficient and prone to ring-opening or self-condensation at high temperatures.

Solution:

• Solvent Dilution: Do not run neat if tarring occurs. Use an inert solvent like Toluene or Chlorobenzene (5-10 volumes). This acts as a heat sink and prevents localized overheating.

• Temperature Control: Lower the bath temperature to 90 °C. The reaction will take longer (4–6 hours vs. 2 hours) but will remain cleaner.

Visualization: Reaction Optimization Logic

Caption: Decision tree for optimizing the chlorination of nitro-pyrimidines based on conversion and impurity profile.

Module 2: Workup & Isolation (The Critical Phase)

Objective: Isolate the product without hydrolyzing the C-Cl bond.

The Science: The 5-nitro group makes the C4-chlorine exceptionally labile. In the presence of water and heat (generated during the

quench), the chlorine is rapidly displaced by water, reverting the product to the starting hydroxy-pyrimidine.

Critical Protocol: The "Cold Quench"

• Cooling: Cool the reaction mixture to 0–5 °C (ice bath).

• Quenching: Pour the reaction mixture slowly onto crushed ice with vigorous stirring.

  • Warning: Never add water to the reaction mixture; the exotherm will cause immediate hydrolysis.

• Extraction: Immediately extract with Dichloromethane (DCM) or Ethyl Acetate . Do not let the aqueous slurry sit.

Troubleshooting Workup

User Question: "I had 95% conversion in the pot, but after workup, I see 30% starting material."

Technical Diagnosis: Post-reaction Hydrolysis. The quench was likely too hot, or the aqueous phase became too acidic/basic for too long.

Solution Matrix:

Parameter	Recommendation	Reason
Quench Temp	< 10 °C	High temp accelerates nucleophilic attack by .
pH Control	Neutralize with solid or saturated solution to pH 6–7.	Strong acid (from ) catalyzes hydrolysis; Strong base ( ) attacks the Cl directly.
Speed	Extract < 15 mins after quench.	Minimize contact time with the aqueous phase.
Drying	Use and vacuum dry at < 40 °C.	Heat during rotovap can degrade the product if traces of acid remain.

Visualization: Hydrolysis Avoidance Workflow

Caption: Workflow to prevent hydrolysis during the isolation of reactive chloronitropyrimidines.

Frequently Asked Questions (FAQs)

Q: Can I use Thionyl Chloride (

) instead of ? A: Generally, no . While works for simple pyrimidines, the 5-nitro group deactivates the ring significantly. boils at a higher temperature (106°C vs 76°C) and forms a more reactive electrophilic complex with the base (Vilsmeier reagent), which is necessary to drive this difficult transformation [1].

Q: Is the product stable on silica gel? A: Marginally. The product can degrade on acidic silica.

• Recommendation: Pre-treat the silica column with 1% Triethylamine in Hexanes to neutralize acidity, or perform a rapid filtration through a silica plug rather than a long column. Store the purified solid in the freezer (-20°C).

Q: Why is the 2-isopropyl group important to consider? A: The isopropyl group adds steric bulk near the N1/N3 atoms. While it doesn't block the C4 position, it increases the lipophilicity of the molecule. This is advantageous during workup as it improves the partition coefficient into organic solvents (DCM/EtOAc), allowing for faster extraction away from the destructive aqueous acid phase.

References

• Brown, D. J. (1962). The Pyrimidines. Wiley-Interscience.
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Mechanistic insight into nucleophilic substitution in electron-deficient nitrogen heterocycles).

• Search Result 1.1: Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines... Using Equimolar POCl3. National Institutes of Health (NIH). 2

• Search Result 1.11: An In-Depth Technical Guide to the Synthesis of 4-Amino-2-chloro-5-iodopyrimidine. BenchChem. (Analogous halo-pyrimidine handling protocols). 3[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection for Cross-Coupling with 4-Chloro-2-isopropyl-5-nitropyrimidine

Welcome to the technical support center for synthetic chemists working with 4-Chloro-2-isopropyl-5-nitropyrimidine. This guide is designed to provide practical, field-proven insights to help you navigate the complexities of cross-coupling reactions with this challenging substrate. As Senior Application Scientists, we understand that success lies not just in following a protocol, but in understanding the causality behind each experimental choice.

The 4-chloro-2-isopropyl-5-nitropyrimidine substrate presents a unique set of challenges. The electron-deficient nature of the pyrimidine ring, exacerbated by the strongly withdrawing nitro group, makes the C4 position susceptible to nucleophilic attack. However, the carbon-chlorine bond is inherently less reactive in oxidative addition compared to its bromide or iodide counterparts, often demanding highly active catalyst systems.[1][2] This guide provides troubleshooting strategies and detailed FAQs to address the specific issues you may encounter.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most common problems encountered during cross-coupling reactions with 4-Chloro-2-isopropyl-5-nitropyrimidine in a direct question-and-answer format.

Q1: My reaction shows no conversion or very low yield. What are the first parameters I should check?

A1: Low or no conversion is a common but often solvable issue. Before making significant changes to the catalyst system, it is critical to verify the foundational parameters of your reaction setup.

• Inert Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen.[3] Ensure your reaction vessel was thoroughly purged of air (a minimum of three evacuate/backfill cycles with an inert gas like argon or nitrogen is recommended) and that the reaction is maintained under a positive pressure of inert gas.[4]

• Anhydrous Conditions: Water can deactivate the catalyst and, in Suzuki couplings, promote undesired protodeborylation of the boronic acid partner.[2][5] Solvents and liquid reagents should be rigorously dried and handled under anhydrous conditions.

• Reagent Purity: Assess the purity of your starting materials. Amines, in particular, should be purified before use if they are not of high purity.[4] The quality of the palladium precursor and ligand is also paramount. Consider using pre-formed, air-stable precatalysts to ensure consistent generation of the active catalytic species.[4][6]

• Catalyst Activation: If using a Pd(II) source like Pd(OAc)₂, the initial reduction to the active Pd(0) species is a critical step.[7] This is often accomplished by the phosphine ligand or amine reagent, but can sometimes be sluggish. Pre-stirring the Pd(II) source and ligand at a moderate temperature before adding the chloro-pyrimidine can sometimes be beneficial.[8]

Q2: I am observing significant hydrodechlorination, where the C-Cl bond is replaced by a C-H bond. How can I minimize this?

A2: Hydrodechlorination is a frequent side reaction with electron-deficient heteroaryl chlorides.[2] It typically arises from two main pathways: reaction with a proton source or β-hydride elimination from certain coupling partners.

• Eliminate Protic Impurities: The most common cause is the presence of moisture or other protic impurities in the reaction mixture.[9] Ensure all solvents and reagents are scrupulously dry.

• Base Selection: The choice of base can influence the rate of hydrodehalogenation. While a strong base is often necessary for high reactivity, it can sometimes promote this side reaction. If hydrodechlorination is severe, screening different bases (e.g., switching from an alkoxide like NaOtBu to a phosphate or carbonate like K₃PO₄ or Cs₂CO₃) may be necessary.[9]

• Boronic Acid Quality (Suzuki Coupling): Some boronic acids can contain impurities that act as hydride sources. Using a high-purity boronic acid or converting it to a more stable boronate ester (e.g., a pinacol ester) can mitigate this issue.[9]

Q3: In my Suzuki-Miyaura coupling, I'm losing my boronic acid reagent and forming the unsubstituted pyrimidine. What is happening?

A3: You are likely observing protodeborylation, an undesired side reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond.[5] Electron-deficient heteroaryl boronic acids are particularly susceptible to this process.

• Minimize Water: While Suzuki couplings often require some water, excessive amounts can accelerate protodeborylation.[5] Use a carefully controlled amount of water in your solvent system (e.g., a 10:1 ratio of dioxane to water).

• Control Temperature: Higher reaction temperatures increase the rate of protodeborylation. Run the reaction at the lowest effective temperature that still provides a reasonable rate for the desired coupling.[5]

• Base Selection: Strong bases can accelerate the formation of the boronate species that leads to protodeborylation. Weaker inorganic bases (K₃PO₄, Cs₂CO₃, K₂CO₃) often provide a better balance between promoting the desired coupling and minimizing this side reaction.[5]

• Use Boronate Esters: Pinacol or MIDA boronate esters are often more stable towards protodeborylation than their corresponding boronic acids and can provide more consistent results.[9][10]

Q4: My reaction is producing significant homocoupling of my boronic acid or alkyne. How can I prevent this?

A4: Homocoupling is typically caused by the presence of oxygen, which leads to oxidative coupling of the nucleophilic partner.[9]

• Rigorous Degassing: This is the most critical factor. Improve the degassing procedure for your solvent (e.g., via freeze-pump-thaw cycles or sparging with argon for an extended period) and ensure the reaction is maintained under a strict inert atmosphere from start to finish.[4][9]

• Palladium Source: Using a Pd(0) source like Pd(PPh₃)₄ directly can sometimes reduce homocoupling compared to the in situ reduction of Pd(II) sources, as the latter can sometimes generate species that promote oxidative pathways.[9]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding reaction design and catalyst selection for 4-Chloro-2-isopropyl-5-nitropyrimidine.

FAQ 1: What is the best starting point for a Suzuki-Miyaura coupling with this substrate?

A1: For a challenging C-Cl bond activation on an electron-deficient pyrimidine, a robust catalyst system is required from the outset. The table below outlines a reliable set of starting conditions for screening.

Component	Recommendation	Rationale
Palladium Source	Pd(OAc)₂ or Pd₂(dba)₃	Common, reliable Pd(II) sources that are reduced in situ.
Ligand	XPhos, SPhos, or RuPhos	Bulky, electron-rich biaryl monophosphine ligands are essential for facilitating the difficult oxidative addition of the C-Cl bond.[6]
Base	K₃PO₄ or Cs₂CO₃	Moderately strong inorganic bases that are effective for Suzuki couplings and less likely to cause degradation of the nitro group compared to strong alkoxides.[1][9]
Solvent	1,4-Dioxane/H₂O (10:1) or Toluene	Standard solvents for Suzuki couplings. The small amount of water is often necessary for efficient transmetalation.[1][5]
Temperature	80-110 °C	Elevated temperatures are typically required to overcome the activation barrier for C-Cl bond cleavage.[6]
Catalyst Loading	1-5 mol%	A standard loading for initial screening.

FAQ 2: How do I choose the correct ligand for this substrate?

A2: Ligand choice is paramount. The C-Cl bond is significantly stronger and less reactive than C-Br or C-I bonds, making oxidative addition the rate-limiting step.[11] Furthermore, the nitrogen atoms in the pyrimidine ring can coordinate to the palladium center and inhibit catalysis.[2][12] To overcome these challenges, the ligand must:

• Be Electron-Rich: This increases the electron density on the palladium center, making it more nucleophilic and better able to oxidatively add into the C-Cl bond.[12]

• Be Sterically Bulky: Steric hindrance promotes the formation of a coordinatively unsaturated, highly reactive 14-electron Pd(0) species. It also facilitates the final reductive elimination step to release the product.[6]

For these reasons, sterically hindered biaryl monophosphine ligands (the "Buchwald ligands" such as XPhos, SPhos, RuPhos) or N-heterocyclic carbenes (NHCs) are the state-of-the-art for this type of transformation.[6][12][13] Simpler ligands like PPh₃ are often insufficient for activating the C-Cl bond efficiently.[1]

Caption: Decision workflow for Suzuki coupling catalyst selection.

FAQ 3: Can I perform a Buchwald-Hartwig amination on this substrate?

A3: Yes, Buchwald-Hartwig amination is a powerful tool for forming C-N bonds with this substrate. However, the conditions differ significantly from Suzuki couplings.

• Catalyst System: The same class of bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, BrettPhos) are highly effective.[6][7]

• Base Selection: This is the most critical difference. Buchwald-Hartwig aminations typically require a strong, non-nucleophilic base to deprotonate the amine or the intermediate palladium-amine complex.[14][15] Sodium tert-butoxide (NaOtBu) is the most common choice.[6] Weaker bases like K₂CO₃ are generally ineffective.[6]

• Solvent: Anhydrous, non-protic solvents like toluene or dioxane are standard.[6]

• Potential for SₙAr: Given the highly electron-deficient nature of the pyrimidine ring, a competing uncatalyzed Nucleophilic Aromatic Substitution (SₙAr) reaction is possible, especially with strongly nucleophilic amines at high temperatures. If SₙAr is a concern, running the reaction at the lowest possible temperature that still allows for catalytic turnover is advised.

FAQ 4: Is a Sonogashira coupling feasible for alkynylation?

A4: Sonogashira coupling is a viable method for installing an alkyne at the C4 position. The classic Sonogashira reaction employs a dual catalyst system.[16][17]

• Palladium Catalyst: A Pd(0) source like Pd(PPh₃)₄ or a Pd(II) source like PdCl₂(PPh₃)₂ is typically used.

• Copper Co-catalyst: A copper(I) salt, most commonly CuI, is essential in the traditional mechanism to form a copper acetylide intermediate, which then transmetalates to the palladium center.[18]

• Base: A liquid amine base, such as triethylamine (TEA) or diisopropylamine (DIPEA), is used both as the base and often as the solvent or co-solvent.[17]

• Copper-Free Variants: Modern protocols sometimes use "copper-free" conditions, which avoid issues with copper-promoted alkyne homocoupling (Glaser coupling). These reactions typically require a different base, such as Cs₂CO₃ or K₃PO₄, and are run in solvents like DMF or dioxane.

Caption: Generalized catalytic cycle for cross-coupling reactions.

Standard Experimental Protocols

The following protocols are intended as validated starting points. Optimization of temperature, concentration, and catalyst loading may be required for specific coupling partners.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add the arylboronic acid (1.2 equivalents), potassium phosphate (K₃PO₄, 2.0 equivalents), the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%), and 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 equivalent).

• Inert Atmosphere: Seal the vial with a PTFE-lined cap. Evacuate the vial and backfill with argon. Repeat this cycle three times.[4]

• Solvent Addition: Through the septum, add anhydrous, degassed 1,4-dioxane and degassed water in a 10:1 ratio. The final concentration of the limiting reagent should be between 0.1 and 0.5 M.[5]

• Reaction: Place the vial in a preheated oil bath or heating block at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the layers and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add sodium tert-butoxide (NaOtBu, 1.4 equivalents) and the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%).[9]

• Inert Atmosphere: Seal the tube, then evacuate and backfill with argon. Repeat this cycle three times.

• Reagent Addition: Under a positive flow of argon, add 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 equivalent) and the amine coupling partner (1.2 equivalents).

• Solvent Addition: Add anhydrous, degassed toluene via syringe.[9]

• Reaction: Heat the reaction mixture in a preheated oil bath at 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent and filter through a pad of celite to remove inorganic salts. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, concentrate, and purify the crude product by column chromatography.

References

• BenchChem. (2025). A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines.
• BenchChem. (2025). Application Notes and Protocols for N4-Allyl-6-chloropyrimidine-4,5-diamine in Suzuki Coupling Reactions.
• D.A. Thomas, et al. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC.
• WuXi AppTec. (2024). How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights.
• BenchChem. (2025).
• Guram, A. S., et al. (2007). New Catalysts for Suzuki-Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. Organic Chemistry Portal.
• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. (2026). PMC.
• Myers, A. G. Research Group. The Suzuki Reaction.
• Guram, A. S., et al. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides.
• Littke, A. F., & Fu, G. C. (n.d.). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. University of Windsor.
• Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. (2025).
• Buchwald–Hartwig amin
• Kaur, N., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing.
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• The Role of the Base in Buchwald-Hartwig Amination. (n.d.).
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• Buchwald-Hartwig Amin
• Use of base metals in Buchwald-Hartwig coupling. (n.d.). Wordpress.
• BenchChem. (2025). Catalyst selection for cross-coupling reactions involving (S)-4,5-Isopropylidene-2-pentenyl chloride.
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• BenchChem. (2025). Technical Support Center: Catalyst Selection for Cross-Coupling with 2-Chloro-4-methylpyrimidin-5-amine.
• Cross-Coupling Reaction Manual: Desk Reference. (n.d.). Sigma-Aldrich.
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• One-pot Double Suzuki Couplings of Dichloropyrimidines. (n.d.). PMC.
• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type C
• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. (n.d.). PMC.
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• Sonogashira cross-coupling reaction in 4-chloro-2-trichloromethylquinazoline series is possible despite a side dimerization reaction. (n.d.).

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 4-Chloro-2-isopropyl-5-nitropyrimidine and Structurally Related Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the potential biological activities of 4-Chloro-2-isopropyl-5-nitropyrimidine. While direct experimental data for this specific compound is limited in publicly accessible literature, this document synthesizes information from structurally similar pyrimidine derivatives to project its likely bioactivity profile. We will explore its potential as an antimicrobial, anticancer, and herbicidal agent, supported by experimental data from analogous compounds and detailed protocols for in vitro evaluation.

The pyrimidine scaffold is a cornerstone in medicinal chemistry and agrochemical research, forming the basis for a wide array of biologically active molecules.[1][2] The specific substitutions on the pyrimidine ring—in this case, a chloro group at position 4, an isopropyl group at position 2, and a nitro group at position 5—are anticipated to confer a distinct spectrum of activities. The electron-withdrawing nature of the chloro and nitro groups, combined with the steric and electronic properties of the isopropyl group, creates a unique chemical entity with potential for diverse biological interactions.[3]

Projected Biological Activities and Comparative Analysis

Based on the structure-activity relationships (SAR) of related pyrimidine derivatives, we can forecast several key biological activities for 4-Chloro-2-isopropyl-5-nitropyrimidine.[1][3]

Antimicrobial (Antifungal and Antibacterial) Activity

The presence of both a chloro and a nitro group on the pyrimidine ring suggests a strong potential for antimicrobial activity. Chloropyrimidines have been identified as a class of antimicrobial agents with notable efficacy against various bacterial and fungal pathogens.[4][5] Similarly, nitro and nitroso-pyrimidine derivatives have demonstrated significant antifungal properties.[6]

Comparative Data for Structurally Similar Compounds:

Compound/Class	Target Organism(s)	Activity (MIC/EC₅₀)	Reference(s)
4,6-bis(arylamino)-5-nitrosopyrimidines	Candida albicans, Candida tropicalis, Cryptococcus neoformans	Not specified, but significant antifungal activity reported.	[6]
Substituted Chloropyrimidines	Mycobacterium tuberculosis, Aspergillus fumigatus, Trichophyton mentagrophytes	MIC as low as 0.75 µg/mL for M. tuberculosis.	[4]
Pyrimidine-based derivatives	Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Candida albicans, Aspergillus niger	MIC values ranging from 16.26 µg/mL to potent inhibition.	[7][8]
5-Aryl-4-(5-nitrofuran-2-yl)-pyrimidines	Neisseria gonorrhoeae, Staphylococcus aureus	Activity comparable or superior to spectinomycin.	[9]

Experimental Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is a standard for determining the Minimum Inhibitory Concentration (MIC) of a compound.[7]

• Preparation of Test Compound: Dissolve 4-Chloro-2-isopropyl-5-nitropyrimidine in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution.

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution with Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to achieve a range of test concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., adjusted to a 0.5 McFarland standard).

• Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include positive (microbe, no compound) and negative (broth only) controls.

• Incubation: Incubate the plates at an appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Antimicrobial assay workflow.

Anticancer (Cytotoxic) Activity

Pyrimidine derivatives are well-represented among anticancer agents, often functioning as kinase inhibitors or antimetabolites.[10][11] The 4-chloro substituent provides a reactive site for further chemical modification, a common strategy in the development of targeted cancer therapies.[12] Nitro-containing pyrimidines have also been reported to exhibit cytotoxic effects against cancer cell lines.[13]

Comparative Data for Structurally Similar Compounds:

Compound/Class	Cancer Cell Line(s)	Activity (IC₅₀/EC₅₀)	Reference(s)
4-Chloro-6-isopropylpyrimidin-2-amine derivatives	HCT116 (colorectal), MCF7 (breast)	EC₅₀ values ranging from 89.24 to 221.91 µM.	[14]
Pyrido[3,4-d]pyrimidine derivatives	UO31 (renal), MCF-7 (breast), MDA-MB-468 (breast)	Selective growth inhibition, with electron-withdrawing groups at the 4-position showing promise.	[12]
Pyrimidine aniline hybrids	HeLa (cervical), MCF7 (breast), PA-1 (ovarian), LoVo (colorectal)	IC₅₀ values as low as 6.23 µM against HeLa cells for a 4-nitro derivative.	[13]
Symmetrical chlorophenylamino-s-triazine derivatives	MCF7 (breast), C26 (colon)	IC₅₀ values as low as 4.14 µM for MCF7 and 1.71 µM for C26.	[15]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method to assess the metabolic activity of cells, which is an indicator of cell viability and cytotoxicity.[14]

• Cell Seeding: Seed human cancer cells (e.g., MCF-7, HCT116) into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 4-Chloro-2-isopropyl-5-nitropyrimidine for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will metabolize the MTT into purple formazan crystals.

• Solubilization: Dissolve the formazan crystals in a solubilizing agent (e.g., DMSO or isopropanol).

• Absorbance Measurement: Measure the absorbance of the solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

MTT cytotoxicity assay workflow.

Herbicidal Activity

Phenylpyrimidine derivatives have been extensively studied for their herbicidal properties, often acting by inhibiting key enzymes in plant growth and development.[16] The structural features of 4-Chloro-2-isopropyl-5-nitropyrimidine align with those of some classes of herbicides, suggesting it may have phytotoxic effects.

Comparative Data for Structurally Similar Compounds:

Compound/Class	Target Weed(s)	Activity	Reference(s)
Phenylpyrimidine-5-carboxylate derivatives	Raphanus sativus (radish)	Noticeable pre-emergent herbicidal activity.	[16]
N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides	Portulaca oleracea, Abutilon theophrasti	100% inhibition at 10 mg/L.	[17]
Pyrido[2,3-d]pyrimidine derivatives	Bentgrass	Good activity at 1 mM, with some compounds comparable to commercial herbicides.	[18]
N-(2,2-dimethyl-7-alkoxy-2,3-dihydro-benzofuran-5-yl)-2-(4-arylxoyphenoxy)propionamides	Monocotyledonous grasses	100% inhibition at 2250 g/hm².	[19]

Experimental Protocol: In Vitro Seed Germination and Seedling Growth Assay

This bioassay assesses the pre-emergent herbicidal activity of a compound.[20][21]

• Preparation of Test Solution: Prepare a stock solution of 4-Chloro-2-isopropyl-5-nitropyrimidine in a suitable solvent and make serial dilutions in water or a nutrient solution.

• Petri Dish Assay: Place filter paper in sterile petri dishes and moisten with the test solutions.

• Seed Planting: Place a set number of seeds of a target weed species (e.g., Echinochloa crusgalli) on the filter paper.

• Incubation: Seal the petri dishes and incubate in a growth chamber with controlled light and temperature conditions.

• Data Collection: After a set period (e.g., 7-14 days), measure the percentage of seed germination, and the root and shoot length of the seedlings.

• Analysis: Compare the results to a negative control (water/solvent) and a positive control (a commercial herbicide) to determine the inhibitory effect.

Potential Mechanisms of Action

The diverse biological activities of pyrimidine derivatives stem from their ability to interact with a wide range of biological targets.

• Enzyme Inhibition: A primary mechanism for many pyrimidine-based drugs is the inhibition of enzymes.[22] For instance, they are known to be potent inhibitors of kinases, which are crucial in cell signaling pathways often dysregulated in cancer.[10][23][24] They can also inhibit enzymes like Dihydropyrimidine Dehydrogenase (DPYD), which is involved in pyrimidine metabolism.[22]

• Disruption of Cellular Processes: In microorganisms, pyrimidine analogs can interfere with nucleic acid synthesis or other essential metabolic pathways.[7] In fungi, some pyrimidine-like fungicides inhibit the electron transport chain.

• Interaction with Nucleic Acids: The structural similarity of the pyrimidine core to the nucleobases (cytosine, thymine, uracil) suggests that some derivatives may act as antimetabolites, interfering with DNA and RNA synthesis.[2]

Relationship between pyrimidine core, activities, and mechanisms.

Conclusion and Future Directions

While direct experimental validation is pending, the structural characteristics of 4-Chloro-2-isopropyl-5-nitropyrimidine strongly suggest a profile of a biologically active compound with potential applications in antimicrobial, anticancer, and herbicidal fields. The comparative data from analogous compounds provide a solid foundation for initiating a research program to explore these possibilities. The provided experimental protocols offer standardized methods for in vitro screening to determine the efficacy and spectrum of activity of this promising pyrimidine derivative. Further research should focus on the synthesis and subsequent biological evaluation of 4-Chloro-2-isopropyl-5-nitropyrimidine to confirm these projected activities and to elucidate its specific mechanisms of action.

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Comparative Guide: Synthesis and Functionalization of 4-Halopyrimidines

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.[1][2] Scope: Synthesis of 4-halopyrimidines, regioselective SNAr strategies, and metal-catalyzed cross-coupling reactivity.

Executive Summary

The 4-halopyrimidine scaffold is a linchpin in modern drug discovery, serving as the electrophilic core for kinase inhibitors (e.g., Abemaciclib) and nucleotide analogs.[1] However, its utility is often bottlenecked by two challenges: safe scalability of the deoxyhalogenation step and regiocontrol during subsequent functionalization.

This guide moves beyond standard textbook definitions to provide a field-tested analysis of how to synthesize these cores safely and manipulate their reactivity profiles (C4 vs. C2) using steric and electronic levers.

Module 1: The Synthesis Engine (Deoxyhalogenation)[1]

The primary route to 4-halopyrimidines is the deoxyhalogenation of pyrimidin-4(3H)-ones. While POCl

is the industry standard, it poses significant thermal risks upon scale-up.

Comparative Analysis of Halogenation Reagents

Reagent	Primary Utility	Pros	Cons
POCl (Neat/Base)	Standard for 4-Cl synthesis	High conversion; low cost; acts as solvent.	High Safety Risk: Delayed exotherm upon quenching; viscous "polyphosphoric" byproducts.
SOCl + DMF	Vilsmeier-Haack conditions	Milder workup; gaseous byproducts (SO , HCl) simplify purification.[1]	Lower boiling point limits reaction temp; often requires catalytic DMF.
PhPOCl	High-boiling substrates	Reduced volatility; higher reaction temperatures possible (>150°C).[1]	Difficult to remove phosphorus byproducts; expensive.
Tf O + 2-Cl-Pyridine	Direct Amide Activation	Mildest: One-step conversion from amides; avoids acidic reflux.	High cost; atom economy is poor for large scale.

Validated Protocol: Scalable POCl Deoxychlorination

This protocol incorporates a "Reverse Quench" strategy to mitigate thermal runaway, a common failure mode in process chemistry.[1]

Reagents: Pyrimidin-4(3H)-one (1.0 equiv), POCl

(3.0–5.0 equiv), N,N-Dimethylaniline (1.0 equiv).[1]

• Setup: Charge pyrimidinone and N,N-dimethylaniline into a reactor. Add POCl

  slowly at room temperature (endothermic dissolution).[1]

• Reaction: Heat to reflux (typically 100–110 °C).[1] Monitor by HPLC. The amine base catalyzes the formation of the active Vilsmeier-type species.

• Cooling: Cool the mixture to 20–25 °C. If the mixture is viscous, dilute with dichloromethane (DCM) or toluene.

• Critical Safety Step (Reverse Quench):

  • Prepare a separate vessel with ice-water or 10% K

    CO at 0 °C.

  • Slowly transfer the reaction mixture into the aqueous quench (never add water to the POCl

    ).

  • Why? Adding water to POCl

    creates a localized superheated zone of phosphoric acid, leading to "volcano" eruptions.[1] The reverse quench dissipates heat into the larger aqueous heat sink.

• Isolation: Extract with DCM, wash with brine, dry over Na

  SO , and concentrate.

Mechanism: Catalytic Activation

The addition of tertiary amines (dimethylaniline or DMF) is not just for acid scavenging; it alters the mechanism to a lower-energy Vilsmeier pathway.

Figure 1: Catalytic cycle of deoxychlorination. The amine base facilitates the leaving group departure.

Module 2: The Selectivity Switch (SNAr Reactivity)

When functionalizing 2,4-dichloropyrimidine, the "Battle of the Positions" dictates the product outcome.

• C4 Position: Generally more reactive (kinetically favored).[1] The nitrogen atoms at positions 1 and 3 withdraw electron density, making C4 highly electrophilic (para-like to N1, ortho-like to N3).[1]

• C2 Position: Less reactive due to steric shielding by flanking nitrogens and slightly lower LUMO coefficient in unsubstituted systems.

Regioselectivity Drivers

Factor	Effect on Selectivity	Mechanism
Solvent Polarity	Polar solvents favor C4	Stabilizes the charged Meisenheimer complex at C4.
Lewis Acids	Enhances C4 selectivity	Coordination to N3 activates C4 specifically.
Bulky Nucleophiles	Favors C4	C2 is sterically hindered by the two ring nitrogens.
Alkoxides/Hard Nucleophiles	Can Invert to C2	Charge control/H-bonding. 2-alkoxylation is often observed with NaOR in alcohols.

Protocol: C4-Selective Amination

Objective: Mono-amination of 2,4-dichloropyrimidine at C4.

• Stoichiometry: Dissolve 2,4-dichloropyrimidine (1.0 equiv) in IPA or THF.

• Base: Add DIPEA (1.1 equiv). Avoid strong inorganic bases if C2 substitution is unwanted.

• Nucleophile: Add amine (1.0 equiv) dropwise at 0 °C.

• Temperature: Stir at 0 °C to RT. Heating promotes bis-substitution.

• Outcome: >95:5 ratio of C4:C2 product is typical for primary amines.

Decision Tree: Controlling Regiochemistry

Figure 2: Strategic decision tree for targeting C4 vs C2 functionalization.

Module 3: Metal-Catalyzed Architecture

When SNAr fails (e.g., with carbon nucleophiles), Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) are required.[1]

Reactivity Matrix

The reactivity follows the oxidative addition rate of the C-X bond.

• Halogen Hierarchy: I > Br > Cl >> F[1][2]

• Position Hierarchy: C4 > C6 > C2 > C5

Experimental Insight: If synthesizing a 2,4-disubstituted pyrimidine via cross-coupling:

• Install the C4 substituent first using a 4-iodo or 4-bromo-2-chloropyrimidine.

• The C2-chloride remains intact for a second, more forcing coupling step.

Troubleshooting C4-Couplings

Problem: Protodehalogenation (reduction of C-X to C-H) is a common side reaction at C4 due to the electron-deficient nature of the ring.

Solution:

• Catalyst: Use Pd(PPh

  ) or Pd(dppf)Cl for standard arylations.[1]

• Base: Switch from K

  CO to weaker bases like KF or CsF if hydrolysis is observed.

• Solvent: Anhydrous 1,4-dioxane is superior to DMF/Water mixtures to prevent hydrolysis.[1]

References

• Synthesis via POCl3 & Safety

  • Org.[3][4][5] Process Res. Dev.2016 , 20, 1277.[1] (Scale-up of chlorination and quenching safety).

  • [1]

• Regioselectivity (SNAr)

  • J. Org.[3][5] Chem.2011 , 76, 1653.[1][3] (Detailed mechanistic study of C2 vs C4 selectivity).

  • [1]

• Inverted Selectivity (C2-Selective)

  • J. Am. Chem. Soc.[5]2019 , 141, 15000.[1] (Pd-NHC catalyzed C2-selective functionalization).[1][6]

  • [1]

• Cross-Coupling Trends

  • Tetrahedron2005 , 61, 11263.[1] (Comprehensive review of halopyrimidine reactivity in Pd-coupling).

  • [1]

• One-Step Amide Activation

  • Movassaghi, M. et al. J. Am. Chem. Soc.[1][5]2006 , 128, 14254.[1][5]

  • [1]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 4-Chloro-2-isopropyl-5-nitropyrimidine

As a novel heterocyclic compound, 4-Chloro-2-isopropyl-5-nitropyrimidine presents a unique combination of chemical functionalities that necessitate a robust and informed approach to laboratory safety. This guide, intended for researchers and drug development professionals, provides a comprehensive framework for the safe handling, use, and disposal of this substance. By understanding the underlying chemical principles and adhering to the outlined protocols, you can mitigate risks and ensure a secure research environment.

The structure of 4-Chloro-2-isopropyl-5-nitropyrimidine, incorporating a chlorinated pyrimidine ring, a nitro group, and an isopropyl substituent, suggests a reactivity profile that demands careful consideration. The electron-withdrawing nature of the nitro group and the chlorine atom can activate the pyrimidine ring, making it susceptible to nucleophilic attack. This inherent reactivity, while valuable in synthesis, also underscores the potential for interaction with biological systems, necessitating a conservative approach to personal protection.

Hazard Assessment and Personal Protective Equipment (PPE)

Given the absence of a specific Safety Data Sheet (SDS) for 4-Chloro-2-isopropyl-5-nitropyrimidine, a conservative hazard assessment is based on the known toxicities of analogous structures, such as chlorinated and nitrated aromatic compounds. The primary hazards are anticipated to be:

• Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1][2]

• Skin and Eye Irritation: Likely to cause significant skin and eye irritation upon contact.[1][2][3]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2]

A multi-layered PPE strategy is therefore essential to create a reliable barrier against these potential exposures.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides a primary and secondary barrier against dermal absorption. Nitrile offers good resistance to a range of chemicals, though no single glove is impervious.[4]
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Goggles protect against splashes and aerosols, while a face shield provides an additional layer of protection for the entire face from splashes or unexpected reactions.[4]
Body Protection	A flame-resistant lab coat (e.g., Nomex®) worn over long-sleeved clothing and long pants. A chemical-resistant apron for larger quantities.	Protects the skin from accidental spills and prevents contamination of personal clothing.[5][6] Flame-resistant material is a prudent precaution with organic compounds.
Respiratory Protection	Work should be conducted within a certified chemical fume hood. A NIOSH-approved N95 or higher respirator may be necessary for spill cleanup outside of a hood.	A fume hood is the primary engineering control to minimize inhalation exposure.[7][8] Respirators provide personal protection in situations where engineering controls are insufficient.[5]
Foot Protection	Closed-toe, chemical-resistant shoes.	Protects feet from spills and falling objects.[5]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 4-Chloro-2-isopropyl-5-nitropyrimidine at every stage is critical for maintaining a safe laboratory environment.

• Inspect on Arrival: Upon receipt, visually inspect the package for any signs of damage or leaks. If the container is compromised, implement spill procedures immediately and handle with full PPE.

• Segregated Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7][9][10] The container should be tightly sealed and clearly labeled.

• Controlled Access: Keep the storage area locked to limit access to authorized personnel only.[1][9]

All manipulations of 4-Chloro-2-isopropyl-5-nitropyrimidine should be performed within a certified chemical fume hood to minimize inhalation risk.[7][8]

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure the fume hood is functioning correctly. Assemble all necessary equipment and reagents. Don the appropriate PPE as outlined in the table above.

• Weighing: If weighing the solid compound, do so within the fume hood. Use a disposable weighing boat to prevent contamination of the balance.

• Dissolution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions: Conduct all reactions within the fume hood. Use appropriate glassware and ensure the reaction setup is secure.

• Post-Handling: After use, decontaminate all surfaces and equipment.[8] Remove PPE carefully, avoiding contact with the outer surfaces of gloves and lab coat. Wash hands thoroughly with soap and water.[1][2]

Workflow for Handling 4-Chloro-2-isopropyl-5-nitropyrimidine

Caption: A procedural flowchart for the safe handling of 4-Chloro-2-isopropyl-5-nitropyrimidine.

In the event of a spill, prompt and appropriate action is crucial.

• Evacuate and Alert: Immediately evacuate the area and alert nearby personnel and the laboratory safety officer.[7]

• Assess the Spill: From a safe distance, assess the extent of the spill. For small spills that you are trained to handle, proceed with cleanup. For large or unmanageable spills, await the arrival of the emergency response team.

• Cleanup: Wearing appropriate PPE (including a respirator if outside a fume hood), contain the spill with an inert absorbent material.[7] Work from the outside of the spill inward.

• Decontaminate: Once the bulk of the material is collected, decontaminate the area with an appropriate solvent, followed by soap and water.[7]

• Dispose: All contaminated materials, including absorbents and PPE, must be placed in a sealed, labeled hazardous waste container.[1][7]

All waste containing 4-Chloro-2-isopropyl-5-nitropyrimidine, including empty containers, contaminated PPE, and reaction byproducts, must be treated as hazardous waste.

• Segregation: Collect all hazardous waste in designated, clearly labeled, and sealed containers.

• Compliance: Dispose of waste in accordance with all local, state, and federal regulations.[1][11] Do not pour any waste down the drain.

• Documentation: Maintain accurate records of all hazardous waste generated and its disposal.

By implementing these comprehensive safety and handling protocols, researchers can confidently work with 4-Chloro-2-isopropyl-5-nitropyrimidine while minimizing exposure risks and ensuring a safe and productive laboratory environment.

References

• Jubilant Ingrevia Limited. (2024, February 26). Safety Data Sheet: 5-Chloro-2-nitropyridine. Jubilant Ingrevia Limited.
• Thermo Fisher Scientific. (2025, September 16).
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment. UCSF.
• Thermo Fisher Scientific. (2025, December 20). Safety Data Sheet: 2-Chloro-4-methylpyrimidine, 98%. Thermo Fisher Scientific.
• Sigma-Aldrich. (2024, September 6).
• Fisher Scientific. (2025, December 18). Safety Data Sheet: 2-Chloro-5-nitropyridine. Fisher Scientific.
• Santa Cruz Biotechnology, Inc. (n.d.). Material Safety Data Sheet: 4-Chloro-2-isopropyl-5-methylphenol. Santa Cruz Biotechnology.
• CymitQuimica. (2024, December 19). Safety Data Sheet: 3-Chloro-4-isopropylpyridazine. CymitQuimica.
• BenchChem. (2025).
• Pharmacy Purchasing & Products. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs. pppmag.com.
• Fisher Scientific. (2025, December 24). Safety Data Sheet: 4,6-Dichloro-5-nitropyrimidine. Fisher Scientific.
• BenchChem. (2025). Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole. BenchChem.
• University of California, Riverside. (2015, July 22). Personal Protective Equipment Selection Guide. UC Riverside.
• Ibis Scientific, LLC. (2025, May 5). Guide to Promoting Lab Safety When Working With Chemicals. Ibis Scientific.
• Harvey Mudd College Department of Chemistry. (2015, October 29). Safe Laboratory Practices in Chemistry. Harvey Mudd College.
• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace. Health and Safety Authority.
• National Center for Biotechnology Information. (n.d.).
• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. UNC Policies.

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